17-Ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol

Core Science & Biosynthesis

in vitro metabolism pathways of 17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol

Title: The In Vitro Metabolic Architecture of 17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol: Enzymatic Pathways, Kinetic Profiling, and Experimental Methodologies

Executive Summary

17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol, universally known as mestranol , is a synthetic estrane steroid that has historically served as a foundational estrogenic component in oral contraceptives[1]. From a pharmacokinetic perspective, mestranol is biologically inert at the receptor level; it functions strictly as a prodrug[1]. To exert its pharmacological effect—suppression of the hypothalamic-pituitary-gonadal axis—it must undergo mandatory hepatic first-pass metabolism to yield the active moiety, 17α-ethinylestradiol (EE)[1].

This technical guide delineates the in vitro metabolic pathways of mestranol, focusing on the specific cytochrome P450 (CYP450) isoforms responsible for its bioactivation and subsequent clearance. By synthesizing established kinetic data and detailing self-validating in vitro methodologies, this whitepaper provides drug development professionals with a robust framework for evaluating estrane steroid metabolism and predicting drug-drug interactions (DDIs).

Phase I Metabolism: The O-Demethylation Activation Pathway

The biotransformation of mestranol to ethinylestradiol is characterized by an O-demethylation reaction at the C-3 position of the steroid nucleus. In vitro assays utilizing human liver microsomes (HLMs) have definitively mapped this activation step to specific CYP450 enzymes[2].

Enzyme Identification and Catalytic Dominance

While early literature broadly implicated the CYP3A family in the first-pass metabolism of oral contraceptives[1], precise in vitro inhibition studies have isolated CYP2C9 as the primary catalyst for the specific O-demethylation of mestranol[2].

When a fixed concentration of mestranol (3 µmol/L) is incubated with HLMs, the introduction of sulfaphenazole—a highly specific CYP2C9 inhibitor—results in a profound, concentration-dependent reduction in ethinylestradiol formation[2]. Conversely, inhibitors targeting CYP3A3/4 (troleandomycin) and CYP2D6 (quinidine) fail to produce substantial inhibitory activity against this specific demethylation step[2]. The in vivo conversion efficiency of this CYP2C9-mediated reaction is approximately 70%, establishing the bioequivalence ratio used in clinical dosing[1].

Downstream Clearance of Ethinylestradiol

Once activated, the resulting ethinylestradiol is subject to further oxidative metabolism. The predominant clearance pathway is 2-hydroxylation, yielding 2-hydroxy-ethinylestradiol[3]. In vitro studies utilizing recombinant human P450 isozymes demonstrate that while CYP1A1 possesses the highest catalytic efficiency ( Vmax​/Km​ ) for this reaction, CYP3A4 and CYP2C9 are the major contributing enzymes in human liver microsomes due to their high relative hepatic abundance[3].

Caption: Mestranol O-demethylation via CYP2C9 and subsequent 2-hydroxylation of ethinylestradiol.

Quantitative Inhibition Profiling

To accurately model DDIs, it is critical to evaluate the inhibitory capacity of co-administered drugs. Table 1 summarizes the in vitro inhibition parameters for mestranol demethylation across various chemical inhibitors[2].

Table 1: In Vitro CYP450 Inhibition Profiles for Mestranol Demethylation

Inhibitor	Primary Target Enzyme	IC50​ (µmol/L)	Emax​ (%)	Impact on Mestranol Activation
Sulfaphenazole	CYP2C9	3.6 (Range: 1.8 - 8.3)	75% (Range: 60 - 91%)	Strong Inhibition
Miconazole	CYP2C9 / CYP3A4	1.5 (Range: 0.7 - 3.2)	90% (Range: 77 - 100%)	Strong Inhibition
Fluconazole	CYP2C9 / CYP3A4	> 50.0	29% (at 50 µmol/L)	Weak Inhibition
Troleandomycin	CYP3A3/4	N/A	< 20%	No Substantial Inhibition
Quinidine	CYP2D6	N/A	< 20%	No Substantial Inhibition

Data derived from human liver microsome incubations with a fixed mestranol concentration of 3 µmol/L[2].

Self-Validating In Vitro Methodologies

As a Senior Application Scientist, I emphasize that generating reproducible metabolic data requires protocols designed with inherent self-validation mechanisms. The following methodology outlines the gold-standard approach for assessing mestranol metabolism and CYP inhibition.

Rationale for Experimental Design

• NADPH Regenerating System vs. Direct NADPH: At 37°C, exogenous NADPH degrades rapidly, leading to non-linear reaction kinetics. We utilize an NADPH regenerating system (NADP+, Glucose-6-Phosphate, and Glucose-6-Phosphate Dehydrogenase) to ensure a constant, zero-order supply of reducing equivalents.

• Protein Concentration: Maintained at ≤ 0.5 mg/mL to prevent non-specific binding of the highly lipophilic mestranol to microsomal proteins, which would artificially inflate the apparent Km​ .

• Internal Standard (IS) Quenching: Quenching the reaction with ice-cold organic solvent containing an internal standard instantly precipitates proteins and halts enzymology, while simultaneously correcting for any volumetric transfer errors during downstream LC-MS/MS sample prep.

Protocol: Human Liver Microsome (HLM) Demethylation Assay

Step 1: Master Mix Preparation

• Prepare a 100 mM Potassium Phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ .

• Thaw pooled HLMs on ice. Add HLMs to the buffer to achieve a final incubation concentration of 0.5 mg/mL.

• Spike mestranol (dissolved in methanol, final solvent concentration <0.5% v/v to prevent CYP denaturation) to a final concentration of 3 µmol/L[2].

• (Optional Inhibition Arm): Add specific inhibitors (e.g., sulfaphenazole at varying concentrations from 0.1 to 50 µmol/L)[2].

Step 2: Pre-Incubation

• Aliquot 180 µL of the Master Mix into a 96-well plate.

• Pre-incubate the plate at 37°C for 5 minutes in a shaking water bath. Causality: This ensures thermal equilibrium and allows reversible inhibitors to bind to the CYP active sites prior to reaction initiation.

Step 3: Initiation

• Initiate the reaction by adding 20 µL of a pre-warmed 10X NADPH Regenerating System to each well.

• Incubate at 37°C for exactly 30 minutes.

Step 4: Quenching and Extraction

• Terminate the reaction by adding 200 µL of ice-cold Acetonitrile containing 100 ng/mL of an appropriate Internal Standard (e.g., deuterated ethinylestradiol, EE-d4).

• Vortex aggressively for 2 minutes to ensure complete protein precipitation.

• Centrifuge at 4,000 x g for 15 minutes at 4°C.

Step 5: LC-MS/MS Analysis

• Transfer 150 µL of the supernatant to an analytical vial.

• Quantify the formation of ethinylestradiol using a validated LC-MS/MS method monitoring the specific MRM transitions for EE and EE-d4.

Caption: Self-validating in vitro HLM incubation workflow for metabolic profiling.

Clinical and Toxicological Implications

Understanding the in vitro reliance of mestranol on CYP2C9 for activation, and EE on CYP3A4/CYP2C9 for clearance, is paramount for predicting clinical efficacy and toxicity.

• Polymorphism Impact: Genetic variants of CYP2C9 (e.g., *2, *3, and rarer alleles like *27) exhibit significantly decreased intrinsic clearance for mestranol in vitro[4]. Patients carrying these poor metabolizer phenotypes may experience reduced conversion of mestranol to ethinylestradiol, potentially compromising contraceptive efficacy[4].

• Drug-Drug Interactions: Co-administration of mestranol with strong CYP2C9 inhibitors (e.g., miconazole, sulfaphenazole) will throttle the bioactivation pathway[2]. Conversely, interactions involving the active metabolite (EE) are heavily influenced by CYP3A4 modulators. For example, co-administration with ketoconazole (a CYP3A4 inhibitor) can increase EE exposure, whereas CYP3A4 inducers (e.g., rifampicin) accelerate EE clearance, leading to breakthrough bleeding and contraceptive failure[5].

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An In-depth Technical Guide to the Pharmacokinetics and Bioavailability of 17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol in Animal Models

Introduction

17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol, more commonly known as mestranol, is a synthetic estrogen that has been a component of oral contraceptives for decades.[1][2] It is a prodrug that requires metabolic activation to exert its estrogenic effects.[1] A thorough understanding of its pharmacokinetic profile—how it is absorbed, distributed, metabolized, and excreted (ADME)—and its bioavailability in relevant animal models is paramount for non-clinical safety and efficacy assessment in drug development. This guide provides a comprehensive overview of the pharmacokinetics and bioavailability of mestranol in key preclinical species, offering insights into experimental design and data interpretation for researchers, scientists, and drug development professionals.

Pharmacology and Mechanism of Action

Mestranol itself is biologically inactive and functions as a prodrug for the potent estrogen, ethinylestradiol.[1] The primary mechanism of action involves the O-demethylation of mestranol in the liver to form ethinylestradiol.[1] Ethinylestradiol then binds to and activates estrogen receptors, eliciting a physiological response.[1]

Metabolic Activation of Mestranol

The conversion of mestranol to ethinylestradiol is a critical step in its pharmacological activity. This biotransformation is primarily mediated by the cytochrome P450 (CYP) enzyme system in the liver.

Key Metabolic Pathway

The principal metabolic pathway for mestranol is its O-demethylation at the C3 position of the steroid nucleus, yielding ethinylestradiol and formaldehyde.

Caption: Metabolic activation of mestranol to ethinylestradiol.

In vitro studies using human liver microsomes have identified cytochrome P450 2C9 (CYP2C9) as the major enzyme responsible for the demethylation of mestranol to ethinylestradiol.[3] The reaction is strongly inhibited by sulfaphenazole, a specific inhibitor of CYP2C9.[3] While other CYP enzymes like CYP3A4 and CYP2D6 show minimal involvement in this specific conversion, they are known to be involved in the further metabolism of estrogens.[3]

Comparative Pharmacokinetics in Animal Models

The choice of an appropriate animal model for preclinical studies is critical and is often guided by the similarity of its metabolic and pharmacokinetic profile to that of humans. While comprehensive, directly comparative studies on mestranol across multiple species are limited, data can be synthesized from various sources to provide a comparative overview.

Parameter	Rat	Dog	Monkey (Rhesus/Baboon)
Absorption	Rapidly absorbed following oral administration.[4]	Assumed to be well-absorbed orally based on studies with related compounds.[5]	Rapidly absorbed after oral administration.[4][6]
Metabolism	Extensive first-pass metabolism.[7] Metabolized to ethinylestradiol.[8]	Significant first-pass metabolism is expected.	Significant first-pass metabolism.[4] Demethylated to ethinylestradiol.[6]
Distribution	Distributes into various tissues.	Wide distribution is expected for its active metabolite.	Wide distribution is expected.
Elimination Half-life (t½)	The elimination half-life of the active metabolite, ethinylestradiol, is in the range of 14-18 hours.[4]	The elimination half-life of the active metabolite, ethinylestradiol, is approximately 2 hours.[4]	The elimination half-life of the active metabolite, ethinylestradiol, is similar to humans, around 6.6-8.2 hours.[4]
Excretion	Primarily excreted in feces via biliary elimination.[9]	Primarily excreted in feces.	Primarily excreted in urine.[6]
Oral Bioavailability	Low due to significant first-pass metabolism.	Expected to be low due to high first-pass metabolism.	Generally lower than in humans, with significant inter-individual variability.[10]

Note: The table summarizes general pharmacokinetic characteristics. Specific parameters can vary significantly based on the study design, dose, and analytical methods used.

Experimental Protocols for Pharmacokinetic Assessment

A robust experimental design is crucial for obtaining reliable pharmacokinetic data. The following sections outline key considerations and a generalized workflow for a typical pharmacokinetic study of mestranol in an animal model.

Ethical Considerations

All animal studies must be conducted in accordance with the ethical principles of the 3Rs (Replacement, Reduction, and Refinement) and receive prior approval from an Institutional Animal Care and Use Committee (IACUC) or an equivalent ethics committee.[11][12][13]

Experimental Workflow

Caption: Generalized experimental workflow for a pharmacokinetic study.

Step-by-Step Methodologies

1. Animal Model Selection and Acclimation:

• Species: Rats, dogs, and non-human primates (e.g., cynomolgus or rhesus monkeys) are commonly used models. The choice depends on the specific research question and the desire for a model with a metabolic profile similar to humans.

• Acclimation: Animals should be acclimated to the facility for a minimum period (e.g., one week) before the study to minimize stress-related physiological changes.[14]

2. Dose Formulation and Administration:

• Formulation: Mestranol can be formulated in a suitable vehicle for the chosen route of administration (e.g., corn oil or a suspension for oral gavage).

• Oral Administration (Rat):

  • Select an appropriately sized gavage needle (e.g., 18-20 gauge for adult rats).[15]

  • Gently restrain the rat, ensuring the head and body are in a straight line.[15][16]

  • Insert the gavage needle into the esophagus, avoiding the trachea.[17][18]

  • Administer the dose slowly and steadily.[17][18]

  • The maximum recommended oral gavage volume for rats is typically 10-20 mL/kg.[15][16]

• Intravenous Administration (Dog):

  • Administer the dose via a suitable vein (e.g., cephalic or saphenous vein).

  • The injection should be given slowly to avoid adverse reactions.[19]

3. Blood Sampling:

• Sampling Schedule: A sparse sampling design is often employed, with more frequent sampling early after dosing to capture the absorption and distribution phases, and less frequent sampling at later time points to characterize the elimination phase.[20]

• Sampling Sites:

  • Rat: Jugular vein cannulation allows for serial blood sampling without repeated venipuncture.

  • Dog: Cephalic or saphenous veins are common sites for blood collection.

  • Monkey: Femoral or saphenous veins are typically used.[20] Microsampling techniques from the tail or heel can also be employed to reduce the blood volume collected.[21][22][23]

• Blood Collection:

  • Collect blood into tubes containing an appropriate anticoagulant (e.g., EDTA or heparin).

  • The total blood volume collected should not exceed institutional guidelines (e.g., typically no more than 10-15% of the total circulating blood volume over a short period).[14]

4. Plasma/Serum Processing and Storage:

• Centrifuge the blood samples to separate plasma or serum.

• Harvest the supernatant (plasma or serum) and store it at -80°C until analysis.

5. Bioanalytical Method:

• LC-MS/MS: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the quantification of mestranol and its active metabolite, ethinylestradiol, in biological matrices due to its high sensitivity and selectivity.[24][25][26][27][28]

• Sample Preparation: This typically involves protein precipitation, liquid-liquid extraction, or solid-phase extraction to remove interfering substances from the plasma or serum samples.[27]

• Derivatization: For ethinylestradiol, derivatization with agents like dansyl chloride can significantly enhance its ionization efficiency and, therefore, the sensitivity of the LC-MS/MS method.[25][27][28]

6. Pharmacokinetic Data Analysis:

• Pharmacokinetic parameters such as maximum concentration (Cmax), time to maximum concentration (Tmax), area under the concentration-time curve (AUC), elimination half-life (t½), and clearance (CL) are calculated using non-compartmental or compartmental analysis software.

• Bioavailability (F%) is calculated using the following formula after both intravenous (IV) and oral (PO) administration:

  • F% = (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100

Conclusion

The pharmacokinetic and bioavailability assessment of 17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol in animal models is a critical component of its preclinical development. As a prodrug, understanding the efficiency of its conversion to the active metabolite, ethinylestradiol, and the subsequent disposition of this active moiety is essential. This guide has provided a comprehensive overview of the metabolic pathways, comparative pharmacokinetics in key preclinical species, and detailed experimental protocols. By adhering to rigorous scientific principles and ethical guidelines, researchers can generate high-quality data to inform the safe and effective development of new medicines.

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hepatic demethylation mechanism of 17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol

Hepatic O-Demethylation of Mestranol: Mechanistic Pathways, CYP450 Kinetics, and Analytical Validation

Executive Summary

Mestranol (17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol) is a foundational synthetic estrogen utilized primarily in oral contraceptive formulations. From a pharmacological perspective, mestranol is biologically inert at the estrogen receptor; it functions strictly as a prodrug[1]. Its clinical efficacy is entirely dependent on first-pass hepatic bioactivation—specifically, the O-demethylation of its C3-methoxy group to yield the active moiety, ethinylestradiol (EE)[2]. This technical guide explores the molecular causality of this biotransformation, the dominant role of the Cytochrome P450 2C9 (CYP2C9) enzyme, and the self-validating experimental frameworks required to profile its pharmacokinetics.

Molecular Mechanism of O-Demethylation

The structural divergence between mestranol and ethinylestradiol is minimal yet pharmacologically absolute: a single methyl ether group at the C3 position of the steroidal A-ring. The conversion is a classic CYP450-mediated oxidative dealkylation that proceeds via a well-defined catalytic cycle:

• Hydroxylation : The active CYP450 heme-oxo intermediate abstracts a hydrogen atom from the C3-methoxy methyl group. A rapid oxygen rebound forms a highly unstable hemiacetal (hydroxymethyl ether) intermediate.

• Spontaneous Cleavage : Because the hemiacetal is thermodynamically unstable in an aqueous physiological environment, it spontaneously collapses, breaking the carbon-oxygen bond.

• Product Release : This cleavage yields the free C3-phenol (ethinylestradiol) and releases formaldehyde as a stoichiometric byproduct.

CYP2C9-mediated O-demethylation of mestranol to ethinylestradiol.

Enzymatic Specificity: The Dominance of CYP2C9

Identifying the specific CYP isoform responsible for mestranol clearance is critical for predicting drug-drug interactions (DDIs) and understanding interindividual variability. In vitro assays utilizing human liver microsomes (HLMs) and selective CYP inhibitors have definitively isolated CYP2C9 as the primary catalyst for this reaction[2].

Causality in Inhibitor Selection: To map the enzyme, researchers utilize a panel of selective inhibitors. Sulfaphenazole is selected due to its high selectivity for CYP2C9. When mestranol (at a fixed concentration of 3 µmol/L) is co-incubated with sulfaphenazole, the formation of ethinylestradiol is drastically suppressed, exhibiting an average maximal inhibitory capacity (Emax) of 75% and an IC50 of 3.6 µmol/L[2]. Conversely, troleandomycin (a CYP3A3/4 inhibitor) and quinidine (a CYP2D6 inhibitor) fail to produce substantial inhibition, ruling out these prevalent hepatic enzymes in the primary demethylation pathway[2].

Table 1: CYP450 Inhibitor Profiling on Mestranol Demethylation in HLMs [2]

Inhibitor	Target CYP Isoform	IC50 (µmol/L)	Emax (%)	Clinical / Experimental Implication
Sulfaphenazole	CYP2C9	3.6 (Range: 1.8 - 8.3)	75 (Range: 60 - 91)	Confirms CYP2C9 as the primary metabolic pathway.
Miconazole	CYP2C9 / CYP3A4	1.5 (Range: 0.7 - 3.2)	90 (Range: 77 - 100)	Indicates strong potential for clinical DDIs with azole antifungals.
Fluconazole	CYP2C9 (Weak)	> 50	29	Displays relatively weak inhibition; lower DDI risk.
Troleandomycin	CYP3A3/4	N/A	< 10	Rules out CYP3A4 as a primary driver of O-demethylation.
Quinidine	CYP2D6	N/A	< 10	Rules out CYP2D6 involvement.

Furthermore, pharmacogenetic profiling reveals that genetic polymorphisms in the CYP2C9 gene significantly alter mestranol clearance. Recombinant enzyme studies show that variants such as CYP2C927 and CYP2C929 exhibit a 74.1% and 35.5% decrease in intrinsic clearance for mestranol, respectively, compared to the wild-type enzyme[3].

Pharmacokinetic Implications & Bioequivalence

Because mestranol requires this first-pass hepatic activation, it demonstrates high intra- and inter-individual pharmacokinetic variability[4]. The conversion efficiency of mestranol to ethinylestradiol in the human liver is approximately 70%[1][5]. Consequently, a 50 µg oral dose of mestranol is pharmacokinetically bioequivalent to approximately a 35 µg dose of ethinylestradiol[4]. This incomplete conversion must be factored into dose-response calculations during contraceptive formulation development.

Experimental Workflow: In Vitro Hepatic Demethylation Assay

To ensure scientific integrity and reproducibility, the evaluation of mestranol demethylation must employ a self-validating system. The following protocol details the use of HLMs to quantify CYP2C9 activity, incorporating necessary controls to rule out non-enzymatic degradation and matrix effects.

Step-by-step in vitro HLM assay workflow for mestranol demethylation.

Detailed Step-by-Step Methodology:

• System Preparation : Thaw Human Liver Microsomes (HLMs) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl₂.

  • Causality: The physiological pH and magnesium ions are essential for stabilizing the CYP450-NADPH-cytochrome P450 reductase complex, ensuring optimal electron transfer.

• Inhibitor Pre-incubation : Aliquot HLMs (final protein concentration ~0.5 mg/mL) into reaction tubes. Add the selective inhibitor (e.g., sulfaphenazole at 0 to 10 µmol/L). Incubate at 37°C for 5 minutes.

  • Causality: Pre-incubation allows the inhibitor to equilibrate and bind to the CYP2C9 active site before the substrate is introduced, preventing competitive lag.

• Substrate Addition : Add mestranol to a final concentration of 3 µmol/L. Ensure the final organic solvent concentration (e.g., DMSO or methanol used to dissolve mestranol) remains <0.5% v/v.

  • Causality: Excessive organic solvents will denature microsomal proteins and artificially suppress CYP450 activity.

• Reaction Initiation (The Self-Validating Step) : Initiate the reaction by adding an NADPH-regenerating system (NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

  • Negative Control: Run a parallel tube lacking the NADPH system.

  • Causality: CYP450 enzymes obligately require NADPH as an electron donor. If ethinylestradiol forms in the absence of NADPH, it indicates assay contamination or an artifactual non-CYP pathway, thereby self-validating the enzyme-dependence of the results.

• Termination : After 30 minutes of incubation at 37°C, terminate the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard (e.g., ethinylestradiol-d4).

  • Causality: Acetonitrile instantly precipitates microsomal proteins, halting enzymatic activity. The internal standard normalizes extraction recovery and ionization efficiency during mass spectrometry.

• Quantification : Centrifuge the samples at 14,000 x g for 10 minutes to pellet the precipitated proteins. Analyze the supernatant using LC-MS/MS, monitoring the specific Multiple Reaction Monitoring (MRM) transitions for ethinylestradiol.

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The Pharmacological Architecture of Mestranol: A Technical Whitepaper on Estrogen Prodrug Bioactivation and Receptor Dynamics

Executive Summary

Mestranol (17 α -ethynyl-3-methoxyestra-1,3,5(10)-trien-17 β -ol) is a synthetic, orally bioavailable estrogen derivative utilized primarily in oral contraceptives. Unlike direct-acting endogenous estrogens, mestranol is a biologically inert prodrug[1],[2]. Its pharmacological efficacy is strictly contingent upon hepatic bioactivation via the cytochrome P450 (CYP450) system, specifically undergoing O-demethylation to yield the potent active metabolite, ethinylestradiol (EE)[3],[4]. This technical guide dissects the molecular causality of mestranol's prodrug mechanism, the enzymatic kinetics of its biotransformation, and the downstream genomic signaling pathways of its active counterpart.

Chemical Profile and Prodrug Rationale

Mestranol is structurally defined as the 3-methyl ether of ethinylestradiol[2]. The addition of the methoxy group at the C3 position of the steroid nucleus renders the molecule incapable of binding to the estrogen receptor (ER) with high affinity[1].

Causality of Design: The C3 hydroxyl group is a critical pharmacophore required for hydrogen bonding within the ligand-binding domain (LBD) of the estrogen receptor. By masking this hydroxyl group with a methyl ether, mestranol is protected from premature degradation in the gastrointestinal tract. This modification increases the molecule's lipophilicity (LogP ~4.04 to 4.61), allowing for extensive adipose tissue distribution and sustained release[1],[3]. However, this structural masking necessitates hepatic first-pass metabolism to unmask the active hydroxyl group[3].

Hepatic Bioactivation: The CYP450 O-Demethylation Pathway

Upon intestinal absorption, mestranol is transported via the portal vein directly to the liver, where it undergoes extensive first-pass metabolism[3].

Enzymatic Mechanics: The critical activation step is the cleavage of the C3-methoxy group. This O-demethylation is primarily catalyzed by the hepatic CYP2C9 and CYP3A4 isoenzymes[3],[4],[5]. The reaction requires molecular oxygen and NADPH, resulting in the release of formaldehyde and the formation of ethinylestradiol.

Conversion Efficiency: The metabolic conversion efficiency of mestranol to ethinylestradiol is strictly capped at approximately 70%[1],[2],[3]. Consequently, higher initial doses of mestranol (e.g., 50 μ g) must be administered compared to pure ethinylestradiol (e.g., 35 μ g) to achieve equipotent systemic effects[1],[6]. Furthermore, genetic polymorphisms in CYP2C9 can significantly alter the intrinsic clearance ( Vmax​/Km​ ) of mestranol, introducing pharmacokinetic variability among different patient populations[5].

Hepatic CYP450-mediated O-demethylation of mestranol into the active ethinylestradiol.

Molecular Mechanism of Action: Receptor Dynamics

Once bioactivated, ethinylestradiol enters the systemic circulation and diffuses across the phospholipid bilayers of target cells in the female reproductive tract, anterior pituitary, and liver[1],[2].

Genomic Signaling (Nuclear Pathway):

• Ligand Binding: Ethinylestradiol binds with high affinity to intracellular Estrogen Receptors (ER α and ER β )[7].

• Conformational Shift: Ligand binding induces a conformational change in the ER, triggering the dissociation of inhibitory heat shock proteins.

• Dimerization & Translocation: The ER-EE complex dimerizes and translocates into the nucleus[7].

• DNA Binding: The dimer binds to specific DNA sequences known as Estrogen Response Elements (EREs) located in the promoter regions of target genes[8],[7].

• Transcriptional Modulation: Coactivators are recruited, initiating the transcription of genes responsible for physiological effects. This includes the increased hepatic synthesis of sex hormone-binding globulin (SHBG) and the suppression of follicle-stimulating hormone (FSH) via negative feedback on the hypothalamic-pituitary-gonadal axis, which ultimately inhibits ovulation[1],[2],[3].

Genomic signaling cascade of ethinylestradiol via nuclear estrogen receptor activation.

Quantitative Pharmacokinetic & Enzymatic Data

The following table summarizes the critical physicochemical and pharmacokinetic parameters governing mestranol's behavior as a prodrug.

Parameter	Value / Description	Clinical & Pharmacological Implication
Chemical Formula	C21H26O2	Steroid backbone modified for oral stability.
Lipophilicity (LogP)	4.04 – 4.61	Highly lipophilic; promotes extensive adipose tissue distribution and sustained release[1],[3].
Primary Hepatic Enzymes	CYP2C9, CYP3A4	Highly susceptible to drug-drug interactions with CYP inducers/inhibitors[3],,[5].
Conversion Efficiency	~70%	Requires higher dosing relative to pure ethinylestradiol to achieve equivalent efficacy[1],,[3].
Target Receptors	ER α , ER β	Mediates broad systemic estrogenic effects, including FSH suppression and SHBG elevation[2],[7].

Experimental Methodologies: Self-Validating Protocols

To rigorously investigate the prodrug kinetics and receptor activation of mestranol, researchers must employ coupled in vitro assays. The following protocols are designed as self-validating systems to ensure data integrity.

Protocol 1: In Vitro CYP450 O-Demethylation Assay (Microsomal Stability)

• Objective: Quantify the enzymatic conversion rate of mestranol to ethinylestradiol.

• Causality Check: Why use Human Liver Microsomes (HLMs) instead of whole hepatocytes? HLMs specifically isolate Phase I cytochrome P450 metabolism. This prevents the confounding effects of Phase II conjugation (e.g., glucuronidation) that occur in whole cells, allowing for the precise calculation of O-demethylation kinetics ( Vmax​ and Km​ )[5].

• Step-by-Step Methodology:

  • Buffer Preparation: Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2. Thaw HLMs on ice.

  • Incubation Mixture: Combine HLMs (final protein concentration 0.5 mg/mL) with mestranol (titrated concentrations from 1 μ M to 50 μ M) in the buffer. Pre-incubate the mixture in a shaking water bath at 37°C for 5 minutes.

  • Reaction Initiation: Initiate the metabolic reaction by adding NADPH (final concentration 1 mM).

  • Termination: At specific time intervals (0, 15, 30, 60 minutes), extract 100 μ L aliquots and immediately quench the reaction by adding 100 μ L of ice-cold acetonitrile containing an internal standard (e.g., deuterated ethinylestradiol).

  • Protein Precipitation: Centrifuge the quenched samples at 14,000 x g for 10 minutes at 4°C to precipitate denatured proteins.

  • LC-MS/MS Quantification: Analyze the supernatant via liquid chromatography-tandem mass spectrometry (LC-MS/MS), monitoring the specific mass transitions for mestranol and ethinylestradiol to calculate the conversion rate.

Protocol 2: Estrogen Receptor Transactivation Assay (Reporter Gene)

• Objective: Validate the estrogenic inactivity of mestranol prior to metabolism and the potent agonism of its metabolite.

• Causality Check: Why use charcoal-stripped serum? Standard fetal bovine serum contains endogenous estrogens that would pre-activate the estrogen receptors, obscuring the specific agonistic effects of the ethinylestradiol generated from the prodrug. Charcoal stripping removes these lipophilic hormones, creating a strict, clean baseline.

• Step-by-Step Methodology:

  • Cell Culture Preparation: Culture ER-positive breast cancer cells (e.g., MCF-7) in phenol red-free media supplemented with 5% charcoal-stripped fetal bovine serum for 48 hours prior to transfection.

  • Transfection: Transiently transfect the cells with an ERE-luciferase reporter plasmid and a Renilla luciferase control plasmid (for normalization) using a lipid-based transfection reagent.

  • Treatment Matrix: Treat distinct cell cohorts with: (A) Vehicle control (DMSO), (B) Unmetabolized mestranol (10 nM), (C) Pure ethinylestradiol (10 nM), and (D) Mestranol pre-incubated with recombinant CYP2C9 and NADPH.

  • Incubation: Incubate the treated cells for 24 hours at 37°C in a 5% CO2 atmosphere.

  • Lysis and Detection: Lyse the cells and sequentially add firefly and Renilla luciferin substrates. Measure luminescence using a microplate reader.

  • Validation: Unmetabolized mestranol (Cohort B) must yield baseline luminescence comparable to the vehicle. Cohorts C and D will show a robust (>10-fold) increase in signal, definitively validating the absolute requirement of CYP-mediated bioactivation for receptor agonism.

References

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• [3] Title: Mestranol API Suppliers - Find All GMP Manufacturers - Pharmaoffer.com Source: pharmaoffer.com URL:

• [6] Title: Nomegestrol acetate-17b-estradiol for oral contraception - PMC - NIH Source: nih.gov URL:

• [4] Title: An In-depth Technical Guide to the Pharmacology of Mestranol and... Source: benchchem.com URL:

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The Cornerstone of Oral Contraception: A Technical Guide to the Historical Discovery and Synthesis of Mestranol

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the historical discovery and synthesis of 17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol, commercially known as Mestranol. As a pivotal component in the advent of hormonal contraception, Mestranol's journey from a laboratory curiosity to a cornerstone of reproductive medicine is a compelling narrative of scientific ingenuity and serendipity. This document delves into the seminal moments of its discovery, offers a detailed exposition of both classical and contemporary synthetic methodologies, and provides a thorough characterization of the molecule. It is intended to serve as an authoritative resource for researchers, chemists, and professionals in the pharmaceutical sciences, offering not just procedural knowledge but also the underlying scientific rationale that has guided its development.

Introduction: The Serendipitous Estrogen

Mestranol, the 3-methyl ether of ethinylestradiol, holds a significant place in medicinal chemistry as the estrogenic component of the first combined oral contraceptive pill, Enovid.[1] Its discovery in 1956 was a landmark event that catalyzed a revolution in women's healthcare and societal norms.[1][2] Interestingly, the inclusion of Mestranol in early contraceptive formulations was somewhat serendipitous. Initial syntheses of the progestin norethynodrel were found to be contaminated with small amounts of Mestranol.[3] When this "impurity" was removed, the incidence of breakthrough bleeding increased, leading to the realization of its crucial role in stabilizing the endometrium.[3][4]

Pharmacologically, Mestranol is a prodrug that undergoes demethylation in the liver to the more potent estrogen, ethinylestradiol.[5][6] This metabolic activation is a key aspect of its biological activity. This guide will first explore the historical context of its discovery before providing a detailed examination of its chemical synthesis, a process that has evolved from using hazardous reagents to more efficient and safer modern techniques.

A Legacy of Innovation: The Historical Timeline of Mestranol's Discovery

The story of Mestranol is intrinsically linked to the broader history of steroid chemistry and the quest for orally active hormonal agents.

• 1938: The journey begins with the first synthesis of the parent compound, ethinylestradiol, by Hans Herloff Inhoffen and Walter Hohlweg at Schering AG in Berlin.[7][8] This was a pivotal achievement as the ethynyl group at the C17 position was found to confer oral bioavailability to the estradiol molecule, a property lacking in the natural hormone.[7]

• 1951: At a Syntex laboratory in Mexico City, Carl Djerassi, Luis Miramontes, and George Rosenkranz synthesize norethindrone (norethisterone), a potent oral progestin.[9][10][11][12] This breakthrough laid the groundwork for the development of oral contraceptives.

• 1952: Frank B. Colton at G. D. Searle & Company synthesizes norethynodrel, another potent oral progestin.[13][14]

• 1956: Mestranol is discovered.[1] During the development of norethynodrel, it was found that a small amount of the 3-methyl ether of ethinylestradiol was present as an impurity. Its deliberate addition to the formulation led to better cycle control and the final composition of the first birth control pill.[3]

• 1957: Enovid, a combination of norethynodrel and Mestranol, is approved by the U.S. Food and Drug Administration (FDA) for the treatment of menstrual disorders.[13][15]

• 1960: The FDA approves Enovid for use as an oral contraceptive, marking a new era in reproductive freedom.[2][16][17]

This timeline underscores a period of intense innovation in steroid chemistry, driven by the desire to create orally active hormones for therapeutic use.

The Art of the Molecule: Synthesis of 17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol

The synthesis of Mestranol is a classic example of steroid chemistry, involving the stereoselective addition of an ethynyl group to a ketone. The primary starting material for this synthesis is estrone 3-methyl ether (also known as 3-methoxyestrone).[2]

Starting Material: Estrone 3-Methyl Ether

Estrone 3-methyl ether is a readily accessible intermediate, which can be prepared from estrone.

Caption: General synthetic pathway to Mestranol from Estrone.

Core Reaction: Ethynylation of the 17-Keto Group

The critical step in the synthesis of Mestranol is the nucleophilic addition of an acetylide anion to the electrophilic carbonyl carbon at the C-17 position of estrone 3-methyl ether. This reaction must be highly stereoselective to yield the desired 17α-ethynyl-17β-hydroxy configuration. Several methods have been developed for this transformation.

This traditional method utilizes acetylene gas and a strong base, such as potassium tert-amylate, to generate the potassium acetylide nucleophile in situ.

Experimental Protocol:

• Reaction Setup: A solution of estrone 3-methyl ether (1.0 eq) in a mixture of anhydrous toluene and anhydrous ether is prepared in a flame-dried, three-necked flask equipped with a mechanical stirrer, a gas inlet, and a dropping funnel, under an inert atmosphere (e.g., nitrogen or argon).

• Acetylene Saturation: The solution is saturated with a slow stream of dry acetylene gas.

• Base Addition: A solution of potassium tert-amylate (1.0 eq) in anhydrous tert-pentanol is added dropwise to the reaction mixture over 30 minutes.

• Reaction: The passage of acetylene and stirring are continued for an additional 5 hours at room temperature.

• Work-up: The reaction mixture is washed five times with a saturated aqueous solution of ammonium chloride, followed by washing with water. The organic layer is then dried over anhydrous sodium sulfate.

• Purification: The solvent is removed under reduced pressure, and the crude product is recrystallized from methanol to yield Mestranol. A second recrystallization from acetone can be performed for higher purity.[13]

Causality of Experimental Choices:

• Anhydrous Conditions: The acetylide anion is a very strong base and will be quenched by any protic solvents, hence the use of anhydrous solvents is critical.

• Inert Atmosphere: Prevents reaction of the highly reactive organometallic species with oxygen.

• Potassium tert-amylate: A strong, non-nucleophilic base is required to deprotonate the weakly acidic acetylene.

• Ammonium Chloride Wash: This step quenches any remaining base and helps to break up any emulsions formed during the work-up.

This method offers a more convenient and often higher-yielding alternative to the use of acetylene gas directly. The pre-formed lithium acetylide-ethylenediamine complex is a stable and commercially available reagent.

Experimental Protocol:

• Reaction Setup: Estrone 3-methyl ether (1.0 eq) is dissolved in an appropriate anhydrous solvent such as dimethyl sulfoxide (DMSO) in a flask under an inert atmosphere.

• Reagent Addition: Lithium acetylide-ethylenediamine complex (1.1-1.5 eq) is added portion-wise to the stirred solution at room temperature.

• Reaction: The reaction is typically complete within 4 hours at room temperature. Reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up and Purification: The reaction is quenched by the addition of water. The product is then extracted with an organic solvent (e.g., ethyl acetate), and the combined organic layers are washed with water and brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product can be purified by column chromatography or recrystallization. A 95% yield has been reported for this method.[18]

Causality of Experimental Choices:

• Lithium Acetylide-Ethylenediamine Complex: This reagent is a safer and easier to handle source of the acetylide anion compared to generating it in situ from acetylene gas. The ethylenediamine helps to stabilize the acetylide.[6]

• DMSO as Solvent: DMSO is a polar aprotic solvent that can effectively dissolve both the steroid and the acetylide complex, facilitating the reaction.

This contemporary approach avoids the use of hazardous and explosive acetylene gas by employing trimethylsilylacetylene as the alkyne source. The reaction proceeds in a one-pot fashion, making it highly efficient for industrial-scale synthesis.

Experimental Protocol:

• Ethynylation: To a solution of estrone 3-methyl ether (1.0 eq) in an anhydrous solvent, trimethylsilylacetylide (1.2-1.5 eq) is added, followed by a strong base (e.g., n-butyllithium) at low temperature (-78 °C). The reaction mixture is allowed to warm to room temperature.

• Desilylation: After the initial ethynylation is complete (as monitored by TLC), a catalytic amount of tetrabutylammonium fluoride (TBAF) (0.05 eq) is added to the same pot.

• Reaction: The desilylation is typically rapid at room temperature.

• Work-up and Purification: The reaction is quenched with water, and the product is extracted, washed, dried, and purified as described in the previous methods. This one-pot procedure has been reported to provide Mestranol in 90% yield.[13]

Causality of Experimental Choices:

• Trimethylsilylacetylene: A stable and non-explosive liquid that serves as a safe source of the acetylide anion. The bulky trimethylsilyl (TMS) group also helps to control the stereoselectivity of the addition.

• TBAF: A fluoride source that selectively cleaves the silicon-carbon bond of the TMS group to reveal the terminal alkyne, which then gets protonated during workup to give the final product. The use of a catalytic amount makes the process more atom-economical.[19][20]

Caption: Comparison of synthetic routes for the ethynylation of Estrone 3-Methyl Ether.

Purification

Purification is a critical step to ensure the final product meets pharmaceutical standards.

• Recrystallization: As mentioned in the classical synthesis, recrystallization from solvents like methanol or acetone is an effective method for purifying solid Mestranol.[13]

• Flash Chromatography: For more rigorous purification, especially to remove closely related impurities, flash chromatography is the method of choice. A typical system would involve a C18 reversed-phase silica gel column with a water/methanol gradient.[18]

Table 1: Example Flash Chromatography Parameters for Mestranol Purification [18]

Parameter	Value
Stationary Phase	Reveleris® C18, 12g
Mobile Phase A	Water
Mobile Phase B	Methanol
Flow Rate	30 mL/min
Detection	UV at 220 nm and 280 nm
Gradient	Optimized based on initial analytical HPLC runs

Ensuring Identity and Purity: Characterization of Mestranol

A comprehensive analytical characterization is essential to confirm the structure and purity of the synthesized Mestranol.

Spectroscopic Data

Table 2: Key Spectroscopic Data for Mestranol

Technique	Key Features and Assignments
¹H NMR	Assignments have been definitively made using 2D NMR techniques. Key signals include the aromatic protons, the methoxy group protons, the ethynyl proton, and the methyl group at C-18.[1]
¹³C NMR	The spectrum shows 21 distinct carbon signals corresponding to the molecular structure. The ethynyl carbons, aromatic carbons, and the methoxy carbon are characteristic.[1]
IR Spectroscopy	- O-H stretch (hydroxyl group): ~3300-3500 cm⁻¹- C≡C-H stretch (terminal alkyne): ~3300 cm⁻¹- C≡C stretch (alkyne): ~2100 cm⁻¹- C-O stretch (ether): ~1000-1300 cm⁻¹- Aromatic C=C stretches: ~1500-1600 cm⁻¹[12][21][22]
Mass Spectrometry	The molecular ion peak (M⁺) is observed at m/z 310.43. Fragmentation patterns can be complex for steroids and may involve loss of water from the hydroxyl group and fragmentation of the steroid rings.[3][11][14][21][23]

Physicochemical Properties

Table 3: Physicochemical Properties of Mestranol

Property	Value
Chemical Formula	C₂₁H₂₆O₂
Molar Mass	310.43 g/mol
Appearance	White to pale yellowish-white crystalline powder[24]
Melting Point	150-151 °C[5]
Solubility	Freely soluble in chloroform; soluble in dioxane; sparingly soluble in ethanol and ether; practically insoluble in water.[24]
UV Absorption	λmax (in methanol): 279 nm, 287.5 nm[5]

Conclusion

The discovery and synthesis of Mestranol represent a pivotal chapter in the history of medicinal chemistry and public health. From its serendipitous identification as a crucial component of the first oral contraceptive to the refinement of its synthesis from hazardous classical methods to safer, more efficient modern protocols, the story of Mestranol is a testament to the power of scientific observation and innovation. The detailed synthetic procedures and characterization data provided in this guide are intended to equip today's scientists with the knowledge to understand, replicate, and potentially improve upon this foundational work in steroid chemistry. As we continue to develop new therapeutic agents, the lessons learned from the journey of molecules like Mestranol remain as relevant as ever.

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Protocols & Analytical Methods

Mastering the Synthesis of 17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol Derivatives: A Comprehensive Guide for Researchers

This document provides a detailed guide for the chemical synthesis of 17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol, commonly known as Mestranol, and its derivatives. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth technical protocols, mechanistic insights, and practical advice for the successful synthesis and purification of these valuable compounds. By moving beyond a simple recitation of steps, this application note illuminates the rationale behind the procedural choices, empowering researchers to not only replicate the synthesis but also to intelligently adapt and troubleshoot.

Introduction: The Significance of 17-Ethynylestradiol Derivatives

17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol and its derivatives represent a critical class of synthetic estrogens that have found widespread application in medicine, most notably in oral contraceptives.[1] The presence of the 17α-ethynyl group is crucial for their oral bioavailability, as it sterically hinders the metabolic oxidation of the 17β-hydroxyl group, thereby prolonging the compound's activity. The 3-methoxy group, as seen in Mestranol, acts as a prodrug feature, with in-vivo demethylation to the active form, ethinylestradiol, being a key activation step.[2] The versatile steroidal backbone also serves as a scaffold for the development of new therapeutic agents, with modifications at various positions leading to compounds with potential applications in oncology and other fields.[3][4] This guide will focus on the core synthesis of the parent compound and then explore the creation of diverse derivatives.

The Cornerstone Reaction: Ethynylation of Estrone Methyl Ether

The primary transformation in the synthesis of Mestranol is the nucleophilic addition of an acetylide anion to the 17-keto group of estrone 3-methyl ether. This reaction, a variation of the Favorskii rearrangement, is a robust and widely used method in steroid chemistry.[5][6][7] The choice of the acetylide source and the reaction conditions are critical for achieving high yields and stereoselectivity, favoring the desired 17α-ethynyl-17β-ol isomer.

Mechanistic Considerations and Reagent Selection

The reaction proceeds via the attack of the strongly nucleophilic acetylide anion on the electrophilic carbonyl carbon at the C-17 position of the steroid. The choice of base is paramount in generating the acetylide anion from acetylene or a protected acetylene equivalent. Strong bases such as alkali metal alkoxides (e.g., potassium tert-amylate, potassium tert-butoxide) or organolithium reagents (e.g., n-butyllithium) are commonly employed.[8] The use of lithium acetylide, often prepared in situ or from a stabilized complex, is also a prevalent strategy.[9]

A safer and increasingly popular alternative to the direct use of acetylene gas is the utilization of trimethylsilylacetylene.[10][11] In this approach, the trimethylsilylacetylide anion is added to the ketone, followed by a desilylation step to reveal the terminal alkyne. This method avoids the handling of highly flammable acetylene gas and often proceeds with high yields.

Detailed Synthetic Protocol: Preparation of 17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol (Mestranol)

This protocol details a reliable method for the synthesis of Mestranol from estrone methyl ether using potassium acetylide, generated in situ.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Estrone 3-methyl ether	≥98%	Commercially Available
Potassium tert-butoxide	≥98%	Commercially Available	Handle in a glovebox or under inert atmosphere.
Acetylene gas	High purity	Local supplier	Use with appropriate safety precautions.
Toluene	Anhydrous	Commercially Available
Tetrahydrofuran (THF)	Anhydrous	Commercially Available
Ammonium chloride	ACS grade	Commercially Available	For workup.
Sodium sulfate	Anhydrous	Commercially Available	For drying.
Methanol	ACS grade	Commercially Available	For recrystallization.
Acetone	ACS grade	Commercially Available	For recrystallization.

Experimental Procedure

Step 1: Preparation of Potassium Acetylide and Ethynylation

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet tube, and a reflux condenser under a positive pressure of nitrogen, add estrone 3-methyl ether (10.0 g, 35.2 mmol) and anhydrous toluene (250 mL).

• Stir the mixture to dissolve the starting material completely.

• In a separate flask, prepare a solution of potassium tert-butoxide (10.0 g, 89.1 mmol) in anhydrous tetrahydrofuran (150 mL).

• Begin bubbling a slow stream of dry acetylene gas through the estrone methyl ether solution.

• Slowly add the potassium tert-butoxide solution to the reaction mixture over a period of 30 minutes. An exothermic reaction may be observed. Maintain the reaction temperature below 30°C using a water bath if necessary.

• Continue to stir the reaction mixture and bubble acetylene through it for an additional 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 4:1 hexane:ethyl acetate solvent system). The product spot should appear at a higher Rf than the starting material.

Step 2: Workup and Isolation

• Once the reaction is complete, stop the acetylene flow and cautiously quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (100 mL).

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with toluene (2 x 50 mL).

• Combine the organic layers and wash with water (2 x 100 mL) and then with brine (100 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product as a solid.

Step 3: Purification

• The crude product can be purified by recrystallization. Dissolve the crude solid in a minimal amount of hot methanol.

• Allow the solution to cool slowly to room temperature, and then place it in an ice bath to facilitate complete crystallization.

• Collect the crystals by vacuum filtration, wash with a small amount of cold methanol, and dry under vacuum. A second recrystallization from acetone can be performed to obtain highly pure Mestranol.

• Typical yields for this reaction are in the range of 85-95%.

Characterization

• Melting Point: 150-152 °C

• ¹H NMR (CDCl₃, 400 MHz): δ 7.22 (d, J=8.4 Hz, 1H), 6.72 (dd, J=8.4, 2.8 Hz, 1H), 6.63 (d, J=2.8 Hz, 1H), 3.77 (s, 3H), 2.88 (m, 2H), 2.62 (s, 1H), 0.91 (s, 3H).

• ¹³C NMR (CDCl₃, 100 MHz): δ 157.5, 137.9, 132.6, 126.3, 113.8, 111.5, 87.5, 79.9, 74.8, 55.2, 49.6, 47.2, 43.6, 39.5, 39.0, 32.8, 29.8, 27.3, 26.4, 22.8, 12.7.

Synthesis of 17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol Derivatives

The versatile steroidal scaffold of Mestranol allows for a wide range of chemical modifications, leading to the generation of diverse libraries of compounds for biological screening.

O-Alkylation of the 17-Hydroxyl Group

A common derivatization is the alkylation of the tertiary hydroxyl group at the 17-position. This can be achieved by deprotonation with a strong base followed by reaction with an alkyl halide.[12]

General Procedure for O-Alkylation:

• To a solution of Mestranol (1.0 mmol) in anhydrous dimethylformamide (DMF) (10 mL) at 0 °C, add sodium hydride (1.2 mmol, 60% dispersion in mineral oil).

• Stir the mixture at 0 °C for 30 minutes.

• Add the desired alkyl halide (1.5 mmol) and allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction by TLC.

• Upon completion, quench the reaction with water and extract the product with ethyl acetate.

• Wash the organic layer with water and brine, dry over sodium sulfate, and concentrate.

• Purify the product by column chromatography on silica gel.

Modification of the Ethynyl Group

The terminal alkyne of Mestranol is a versatile functional group that can be further elaborated using various modern synthetic methodologies.

The Sonogashira coupling reaction allows for the formation of a carbon-carbon bond between the terminal alkyne of Mestranol and an aryl or vinyl halide, providing access to a wide range of substituted derivatives.[8][11][13][14][15]

General Procedure for Sonogashira Coupling:

• To a solution of Mestranol (1.0 mmol), the aryl or vinyl halide (1.2 mmol), and a copper(I) co-catalyst such as copper(I) iodide (0.05 mmol) in a suitable solvent like triethylamine or a mixture of THF and an amine, add a palladium catalyst such as tetrakis(triphenylphosphine)palladium(0) (0.025 mmol).

• Stir the reaction mixture at room temperature or with gentle heating under an inert atmosphere until the starting materials are consumed (as monitored by TLC).

• After completion, filter the reaction mixture to remove the catalyst, and concentrate the filtrate.

• Purify the residue by column chromatography.

The copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) is a highly efficient and specific "click" reaction that can be used to conjugate Mestranol to a wide variety of molecules bearing an azide functional group, forming a stable triazole linkage.[6][7][16][17]

General Procedure for CuAAC Reaction:

• To a solution of Mestranol (1.0 mmol) and the desired organic azide (1.0 mmol) in a solvent system such as a t-butanol/water mixture, add a copper(I) source, which can be generated in situ from copper(II) sulfate and a reducing agent like sodium ascorbate.

• Stir the reaction at room temperature. The reaction is often complete within a few hours.

• Extract the product with an organic solvent, wash, dry, and purify by chromatography or recrystallization.

A-Ring Modifications

Modifications to the aromatic A-ring of the steroid can also be performed to generate novel derivatives, although these often require multi-step sequences starting from estrone or a related precursor.[12][18] For example, electrophilic aromatic substitution reactions can introduce substituents at the C-2 and C-4 positions.

Purification and Characterization Strategies

The purification of steroidal compounds is crucial for obtaining materials of high purity for biological testing and other applications. The choice of purification method depends on the physical properties of the compound, particularly its polarity.[3][19]

Recrystallization

Recrystallization is a powerful technique for purifying crystalline solids.[20][21] The choice of solvent is critical. A good solvent for recrystallization should dissolve the compound well at elevated temperatures but poorly at room temperature or below. For Mestranol and its less polar derivatives, solvents like methanol, ethanol, and acetone are often suitable. For more polar derivatives, a mixed solvent system (e.g., ethyl acetate/hexane, methanol/water) may be necessary to achieve optimal crystallization.[9][22]

Column Chromatography

Column chromatography is a versatile technique for separating mixtures of compounds based on their differential adsorption to a stationary phase.[5][10]

• Normal-Phase Chromatography: For less polar derivatives, normal-phase chromatography using silica gel as the stationary phase and a mixture of non-polar (e.g., hexane or heptane) and moderately polar (e.g., ethyl acetate or dichloromethane) solvents as the mobile phase is effective.

• Reversed-Phase Chromatography: For more polar derivatives, reversed-phase chromatography, using a C18-functionalized silica stationary phase and a polar mobile phase (e.g., methanol/water or acetonitrile/water), is often more suitable.[19][23]

The choice of eluent system should be optimized using TLC to achieve good separation between the desired product and any impurities.

Experimental Workflow and Logic Diagrams

To visually represent the synthetic and purification processes, the following diagrams are provided in the DOT language.

Caption: General workflow for the synthesis and derivatization of Mestranol.

Caption: Key derivatization strategies for Mestranol.

Conclusion

The synthetic pathways and protocols detailed in this guide provide a robust framework for the preparation of 17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol and its derivatives. By understanding the underlying chemical principles and the rationale for the chosen experimental conditions, researchers can confidently synthesize these important compounds and explore their potential in various scientific disciplines. The provided protocols for derivatization open up avenues for the creation of novel molecules with tailored biological activities. Careful attention to purification techniques will ensure the high quality of the synthesized compounds, which is a prerequisite for reliable biological evaluation.

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• Favorskii rearrangement. (2023, December 19). In Wikipedia. Retrieved from [Link]

• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). In Mettler Toledo. Retrieved from [Link]

• Steroid - Isolation, Extraction, Purification. (2026, February 17). In Britannica. Retrieved from [Link]

• Potential limitations of recrystallization for the definitive identification of radioactive steroids. (1980). Steroids, 35(4), 351-360.

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• Synthesis of novel 13α-estrone derivatives by Sonogashira coupling as potential 17β-HSD1 inhibitors. (2017). Beilstein Journal of Organic Chemistry, 13, 1303–1309.

• Click chemistry. (2024, March 15). In Wikipedia. Retrieved from [Link]

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• Process for the production of crystals of steroids, crystals available thereafter and their use in pharmaceutical formulations. (n.d.). Google Patents.
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• Sonogashira coupling. (2024, January 29). In Wikipedia. Retrieved from [Link]

• Design of a Mestranol 2-N-Piperazino-Substituted Derivative Showing Potent and Selective in vitro and in vivo Activities in MCF-7 Breast Cancer Models. (2017). ChemMedChem, 12(4), 314–323.

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• Preparation of 9-alpha,11-xi-tritiated 17-alpha-ethynylestradiol, mestranol, estradiol-alpha-17-beta, and norethindrone. (1972). Journal of Labelled Compounds, 8(2), 277-291.

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• [Chemistry] Devise a synthesis of mestranol, a synthetic estrogen used in oral contraceptives, from. (2025, May 2). In YouTube. Retrieved from [Link]

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• Diversity-oriented synthesis of 17-spirosteroids. (2020). Beilstein Journal of Organic Chemistry, 16, 936–943.
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• Esterification of carboxylic acids with. (n.d.). In Organic Syntheses Procedure. Retrieved from [Link]

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• Synthesis and biological evaluation of 17beta-alkoxyestra-1,3, 5(10)-trienes as potential neuroprotectants against oxidative stress. (2001). Journal of Medicinal Chemistry, 44(1), 110-114.

• Effects of C-17 heterocyclic substituents on the anticancer activity of 2-ethylestra-1,3,5(10)-triene-3-O-sulfamates: Synthesis, in vitro evaluation and computational modelling. (n.d.). In ResearchGate. Retrieved from [Link]

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Application Note &amp; Protocol: High-Sensitivity GC-MS Analysis of 17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol (Mestranol)

Introduction: The Analytical Imperative for Mestranol

17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol, commercially known as Mestranol, is a synthetic estrogen that has been a cornerstone in the formulation of oral contraceptives and menopausal hormone therapies.[1][2] As a prodrug, Mestranol is demethylated in the liver to its active metabolite, ethinylestradiol, which then exerts its estrogenic effects by binding to estrogen receptors.[3][4][5] With a molecular formula of C21H26O2 and a molecular weight of approximately 310.43 g/mol , its steroidal structure presents unique analytical challenges.[4][6]

The precise and sensitive quantification of Mestranol is critical in various fields, including pharmaceutical quality control, pharmacokinetic studies, and environmental monitoring to assess the impact of endocrine disruptors. Gas Chromatography-Mass Spectrometry (GC-MS) stands as a powerful technique for this purpose, offering high chromatographic resolution and definitive mass-based detection. However, the inherent chemical properties of steroids like Mestranol, such as low volatility and potential for thermal degradation, necessitate a carefully optimized analytical protocol.[7]

This application note provides a comprehensive, field-proven protocol for the robust analysis of Mestranol using GC-MS. We will delve into the rationale behind each step, from sample preparation and essential derivatization to the specifics of instrument parameters and data interpretation, ensuring a self-validating and reproducible workflow for researchers, scientists, and drug development professionals.

Foundational Principle: The Necessity of Derivatization

Direct GC-MS analysis of steroidal compounds like Mestranol is often hindered by their functional groups, primarily the hydroxyl group at the C17 position. This polar group can lead to poor peak shape, thermal decomposition in the hot injector port, and irreversible adsorption on the GC column.[7] To circumvent these issues, derivatization is an indispensable step.[8]

The protocol herein employs silylation, a common and effective derivatization technique for steroids.[9][10] By reacting Mestranol with a silylating agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), the active hydrogen of the hydroxyl group is replaced with a non-polar trimethylsilyl (TMS) group.

The key advantages of this transformation are:

• Increased Volatility: The TMS-derivatized Mestranol is significantly more volatile, allowing it to traverse the GC column at lower temperatures.

• Enhanced Thermal Stability: The derivatized analyte is less prone to degradation at high temperatures in the injector and column.[8]

• Improved Chromatographic Performance: The reduction in polarity leads to more symmetrical peak shapes and improved resolution.

• Characteristic Mass Spectra: The TMS derivative yields a predictable and unique fragmentation pattern in the mass spectrometer, aiding in confident identification and quantification.

Experimental Workflow: From Sample to Signal

The entire analytical process is a sequence of carefully controlled steps designed to ensure accuracy and reproducibility. The workflow is visualized below.

Caption: Overall workflow for the GC-MS analysis of Mestranol.

Detailed Protocols

Sample Preparation (General Protocol)

The choice of extraction method will depend on the sample matrix. For aqueous samples like wastewater, Solid-Phase Extraction (SPE) is highly effective. For biological fluids like plasma, Liquid-Liquid Extraction (LLE) may be employed.

Example using SPE for Water Samples:

• Conditioning: Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of deionized water.

• Loading: Pass 100-500 mL of the water sample through the cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of a 5% methanol in water solution to remove interferences.

• Drying: Dry the cartridge under a vacuum or with a stream of nitrogen for 10 minutes.

• Elution: Elute the analyte with 5 mL of ethyl acetate.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. The dry residue is now ready for derivatization.

Derivatization Protocol

This protocol must be performed in an anhydrous environment to prevent the deactivation of the silylating reagent.

• To the dry residue from the sample preparation step, add 100 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS) and 50 µL of pyridine (as a catalyst).

• Securely cap the vial and vortex for 30 seconds.

• Incubate the vial at 70°C for 45 minutes to ensure complete derivatization.[8][11]

• After incubation, allow the vial to cool to room temperature.

• Evaporate the excess derivatizing reagent and pyridine under a gentle stream of nitrogen.

• Reconstitute the derivatized sample in 100 µL of a suitable solvent like hexane or ethyl acetate for GC-MS injection.

Instrumentation and Analytical Conditions

The following parameters are a robust starting point for the analysis of TMS-derivatized Mestranol. Optimization may be required based on the specific instrumentation used.

Parameter	Setting	Rationale
Gas Chromatograph
Injector Type	Splitless	To maximize the transfer of the analyte onto the column for high sensitivity.
Injector Temperature	280°C	Ensures rapid volatilization of the derivatized analyte while minimizing thermal degradation.[9]
Carrier Gas	Helium, Constant Flow	Inert gas providing good chromatographic efficiency. Constant flow ensures stable retention times.
Flow Rate	1.0 mL/min	A standard flow rate for many capillary columns, balancing analysis time and resolution.
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms, HP-5ms)	A non-polar column ideal for separating a wide range of organic compounds, including derivatized steroids.
Oven Program	Initial 180°C, hold 1 min; Ramp to 290°C at 15°C/min; Hold for 5 min	The temperature program is designed to efficiently elute the TMS-derivatized Mestranol while separating it from potential matrix components.
Mass Spectrometer
Ionization Mode	Electron Ionization (EI)	Standard ionization technique that produces reproducible fragmentation patterns for library matching and structural elucidation.
Ionization Energy	70 eV	The standard energy for EI, which provides consistent and extensive fragmentation.
Source Temperature	230°C	Helps to maintain the integrity of the ions and prevent contamination.[12]
Quadrupole Temp.	150°C	Ensures stable performance of the mass analyzer.[12]
Acquisition Mode	Full Scan (m/z 50-500) and/or Selected Ion Monitoring (SIM)	Full Scan is used for initial identification. SIM mode is used for high-sensitivity quantification by monitoring characteristic ions.

Data Analysis: Interpreting the Mass Spectrum

The mass spectrum of TMS-derivatized Mestranol is key to its identification. The molecular ion (M+) is expected at m/z 382, corresponding to the addition of a TMS group (72 Da) to the Mestranol molecule (310 Da). The fragmentation pattern is dictated by the steroidal backbone and the functional groups.

Caption: Predicted fragmentation pathway of TMS-derivatized Mestranol.

Key Diagnostic Ions for SIM Mode:

m/z	Identity	Significance
382	[M]+•	Quantifier Ion: Molecular ion, provides confirmation of the molecular weight.
367	[M-15]+•	Qualifier Ion 1: Loss of a methyl group, a common fragmentation for TMS derivatives.
293	[M-89]+•	Qualifier Ion 2: Loss of the trimethylsiloxy group, confirming derivatization at the C17 hydroxyl position.
228	Ring Fragment	Qualifier Ion 3: A characteristic fragment from the steroidal core, adding confidence to the identification.

For quantitative analysis, a calibration curve should be prepared using a deuterated internal standard (e.g., Mestranol-d3) to account for any variations in extraction efficiency and instrument response.

Trustworthiness and Self-Validation

To ensure the trustworthiness of this protocol, the following steps are essential:

• Method Blank: Analyze a blank sample (matrix without the analyte) carried through the entire extraction and derivatization process to check for contamination.

• Matrix Spike: Spike a known amount of Mestranol into a blank matrix sample and calculate the recovery to assess the efficiency of the extraction process.

• Calibration Check: Run a mid-level calibration standard periodically to verify instrument stability.

• Ion Ratios: In SIM mode, the ratio of the quantifier ion to the qualifier ions should remain constant (typically within ±20%) between the standards and the samples for confident identification.

By adhering to these principles, the presented protocol forms a self-validating system for the reliable analysis of Mestranol.

References

• Mestranol - Wikipedia. (n.d.). Retrieved March 25, 2026, from [Link]

• What is Mestranol - Properties & Specifications - Methylamine Supplier. (n.d.). Retrieved March 25, 2026, from [Link]

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• Mestranol | Drug Information, Uses, Side Effects, Chemistry - PharmaCompass.com. (n.d.). Retrieved March 25, 2026, from [Link]

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• The Use of Derivatization Reagents for Gas Chrom

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• 1. Mestranol - Wikipedia [en.wikipedia.org]
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• 3. medchemexpress.com [medchemexpress.com]
• 4. Mestranol | C21H26O2 | CID 6291 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Mestranol | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 6. What is Mestranol - Properties & Specifications [nj-finechem.com]
• 7. Steroid Profiling by Gas Chromatography–Mass Spectrometry and High Performance Liquid Chromatography–Mass Spectrometry for Adrenal Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 衍生化试剂气相色谱(GC)应用 [sigmaaldrich.com]
• 9. med.nagoya-u.ac.jp [med.nagoya-u.ac.jp]
• 10. med.nagoya-u.ac.jp [med.nagoya-u.ac.jp]
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• 12. mdpi.com [mdpi.com]

Application Note: 17-Ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol (Mestranol) as a Robust Internal Standard for High-Throughput Steroid Assays

Strategic Rationale & Introduction

The quantification of steroid hormones (e.g., estradiol, estrone) in complex matrices like clinical serum or environmental wastewater demands extreme analytical rigor[1]. While stable isotope-labeled (deuterated or 13C) analogues are the traditional gold standard for internal standards (IS), they present distinct challenges: they are highly cost-prohibitive for high-throughput screening, and deuterated standards can suffer from deuterium-hydrogen exchange in biologically active matrices[1].

17-Ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol, commonly known as Mestranol , offers a highly stable, cost-effective, and structurally analogous alternative. As a synthetic prodrug (the 3-methyl ether of ethinylestradiol), Mestranol is naturally absent from baseline biological and most environmental samples, effectively eliminating the risk of endogenous background interference[2]. Its lipophilicity (logP ~4.6) closely mirrors that of target endogenous estrogens, making it an exceptional surrogate for tracking extraction recovery and matrix effects during sample preparation[3].

Mechanistic Insights: Ionization Dynamics & Polarity Switching

The most critical analytical challenge in steroid LC-MS/MS is maximizing ionization efficiency. Endogenous estrogens (such as estradiol and estrone) possess a phenolic hydroxyl group at the C3 position. This structural feature makes them highly amenable to deprotonation, yielding strong [M−H]− precursor ions in Negative Electrospray Ionization (ESI-) [4].

However, Mestranol features a methoxy group at the C3 position. This seemingly minor structural divergence fundamentally alters its ionization pathway by blocking phenolic deprotonation. Consequently, Mestranol exhibits superior ionization in Positive Electrospray Ionization (ESI+) , where it readily forms a protonated adduct [M+H]+ or undergoes in-source water loss to form [M+H−H2​O]+ [4].

To successfully leverage Mestranol as an IS for endogenous estrogens, the LC-MS/MS method must utilize rapid polarity switching (e.g., <20 ms transition time). This allows the simultaneous acquisition of the target analytes in ESI- and the Mestranol IS in ESI+ within the same chromatographic run, maximizing sensitivity and eliminating the need for separate injections[4].

Mechanistic divergence in electrospray ionization between Mestranol and endogenous estrogens.

Self-Validating Protocol Design

A trustworthy analytical protocol must be inherently self-validating. In this workflow, Mestranol acts as a full-process surrogate. By spiking Mestranol into the raw sample prior to Solid-Phase Extraction (SPE), it tracks both the physical extraction recovery and any matrix-induced ion suppression occurring in the MS source[3]. If the absolute peak area of Mestranol in an unknown sample deviates by >20% from the calibration blank, the sample is immediately flagged for severe matrix effects or extraction failure, preventing the reporting of false negatives[2].

End-to-end SPE-LC-MS/MS workflow utilizing Mestranol as a full-process recovery surrogate.

Step-by-Step Methodology: SPE-LC-MS/MS Workflow

Reagent & Standard Preparation

• Mestranol IS Stock Solution: Prepare a 1 mg/mL stock solution of Mestranol in 100% LC-MS grade Methanol. Store at -20°C.

• Working IS Solution: Dilute the stock to 10 ng/mL in a Water:Methanol (50:50, v/v) mixture.

Solid-Phase Extraction (SPE)

Note: This extraction protocol is optimized to remove polar interferences while retaining lipophilic steroids[4].

• Aliquot: Transfer 1.0 mL of the biological or environmental sample into a clean glass tube.

• Spike: Add 50 µL of the Working IS Solution (Mestranol) to the sample. Vortex vigorously for 30 seconds to ensure equilibration[2].

• Conditioning: Condition a polymeric reversed-phase SPE cartridge (e.g., Oasis HLB, 200 mg) with 3 mL Methanol, followed immediately by 3 mL LC-MS grade water[4].

• Loading: Load the spiked sample onto the cartridge at a controlled flow rate of ~1 mL/min.

• Washing: Wash the sorbent bed with 3 mL of 5% Methanol in water to elute hydrophilic matrix components.

• Elution: Elute the target steroids and Mestranol IS using 2 mL of 100% Methanol.

• Concentration: Evaporate the eluate to complete dryness under a gentle stream of ultra-pure nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial LC mobile phase (e.g., 30% Methanol). Vortex and transfer to an autosampler vial.

LC-MS/MS Conditions

• Analytical Column: Sub-2 µm C18 column (e.g., 2.1 x 50 mm, 1.7 µm) maintained at 40°C.

• Mobile Phase A: LC-MS grade Water containing 1 mM Ammonium Fluoride (Ammonium fluoride significantly enhances ESI- ionization for endogenous estrogens).

• Mobile Phase B: LC-MS grade Methanol.

• Gradient Program: Isocratic hold at 30% B for 0.5 min, linear ramp to 95% B over 4.5 min, hold at 95% B for 1 min, return to 30% B for 2 min equilibration.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 10 µL.

Data Presentation & Quality Control

Table 1: Physicochemical & MRM Transition Parameters

The following table summarizes the optimized Multiple Reaction Monitoring (MRM) transitions, highlighting the necessity of polarity switching[4].

Analyte	Ionization Mode	Precursor Ion (m/z)	Quantifier Ion (m/z)	Qualifier Ion (m/z)	Collision Energy (eV)
Estradiol (E2)	ESI-	271.2	145.1	183.1	35
Estrone (E1)	ESI-	269.2	145.1	143.1	35
Mestranol (IS)	ESI+	311.2	293.2	159.1	20
Mestranol (IS - alt)	ESI+	293.2	159.1	109.1	25

Table 2: Quality Control & Self-Validation Criteria

Use these parameters to ensure the trustworthiness of every analytical batch.

QC Parameter	Acceptance Criteria	Corrective Action if Failed
IS Absolute Peak Area	±20% of the mean area in calibration standards	Re-extract sample; dilute sample 1:5 if matrix suppression persists.
Retention Time Shift	±0.1 min compared to reference standard	Check LC pump pressure profiles; replace guard column.
Qualifier/Quantifier Ratio	±15% of the expected standard ratio	Flag data point for potential co-eluting isobaric interference.

References

• Source: PMC - National Institutes of Health (NIH)
• Title: Simultaneous Determination of Ten Endocrine Hormone Disrupters in Water Using SPE/LC-(ESI)
• Title: Determination of Steroid Hormones and Related Compounds in Filtered and Unfiltered Water by Solid-Phase Extraction, Derivatization, and Gas Chromatography with Tandem Mass Spectrometry Source: USGS Publications Warehouse URL
• Title: Advancing Wastewater Surveillance: Development of High-Throughput Green Robotic SPE-UPLC-MS/MS Workflow for Monitoring of 27 Steroids and Hormones Source: MDPI URL

Sources

• 1. An Ultrasensitive Routine LC-MS/MS Method for Estradiol and Estrone in the Clinically Relevant Sub-Picomolar Range - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Advancing Wastewater Surveillance: Development of High-Throughput Green Robotic SPE-UPLC-MS/MS Workflow for Monitoring of 27 Steroids and Hormones [mdpi.com]
• 3. pubs.usgs.gov [pubs.usgs.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Topic: In Vivo Dosing Protocols for 17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol in Murine Models

An Application Guide for Researchers

Introduction

17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol, commonly known as mestranol, is a synthetic estrogen that has been historically significant in the development of oral contraceptives.[1] In the context of preclinical research, it serves as a valuable tool for investigating the myriad effects of estrogen signaling in various physiological and pathological states. A critical feature of mestranol is that it is a prodrug; it is biologically inactive until it undergoes O-demethylation in the liver to its active metabolite, ethinylestradiol (EE), a potent estrogen receptor agonist.[1][2][3][4] This metabolic activation is a key consideration in the design of in vivo studies.

This guide provides a comprehensive overview and detailed protocols for the administration of mestranol in murine models. It is designed for researchers, scientists, and drug development professionals, offering field-proven insights into experimental design, vehicle formulation, administration techniques, and ethical considerations. The protocols herein are structured to be self-validating systems, emphasizing the causality behind experimental choices to ensure scientific integrity and reproducibility.

Section 1: Scientific Background & Mechanism of Action

Pharmacokinetics and Metabolic Activation

The efficacy of mestranol is entirely dependent on its biotransformation. Upon administration, mestranol is absorbed and transported to the liver, where cytochrome P450 enzymes (primarily CYP2C9 in humans) remove the methyl group at the C3 position.[5] This conversion yields ethinylestradiol, the active pharmacological agent.

A crucial parameter for dose calculation in murine studies is the conversion efficiency. It has been reported that in mice, approximately 61% of a mestranol dose is transformed into ethinylestradiol.[6] This is a substantially different rate than in humans (approx. 70%) and must be factored into the experimental design to achieve desired systemic exposure levels of the active compound.[1][3] The elimination half-life of mestranol itself is short (around 50 minutes), while its active metabolite, ethinylestradiol, has a much longer half-life of 7 to 36 hours, allowing for sustained estrogenic activity.[1]

Pharmacodynamics: Estrogen Receptor Agonism

The active metabolite, ethinylestradiol, functions as a potent agonist of the nuclear estrogen receptors (ERα and ERβ). Upon entering target cells—which include those in the reproductive tract, mammary gland, hypothalamus, and pituitary—ethinylestradiol binds to these receptors.[3] This binding event induces a conformational change in the receptor, leading to its dimerization, translocation to the nucleus, and subsequent binding to specific DNA sequences known as Estrogen Response Elements (EREs). This interaction modulates the transcription of target genes, ultimately leading to the physiological or pharmacological response under investigation. In the context of the hypothalamic-pituitary-gonadal axis, this signaling cascade suppresses the secretion of follicle-stimulating hormone (FSH) and gonadotropin-releasing hormone (GnRH).[3]

Fig. 1: Metabolic activation and signaling pathway of mestranol.

Section 2: Experimental Design & Pre-Dosing Considerations

Ethical Statement and Animal Welfare

All procedures involving animals must be approved by the institution's Institutional Animal Care and Use Committee (IACUC) or equivalent ethics board. Researchers are responsible for adhering to guidelines that minimize pain and distress.[7] When administering estrogens, especially for long-term studies, careful monitoring for adverse effects such as weight loss, behavioral changes, or signs of urogenital complications is critical.[8] The use of ovariectomized female mice is a common and effective strategy to reduce hormonal variability, but the surgical procedure requires appropriate anesthesia, analgesia, and postoperative care.[9]

Murine Model and Dose Calculation

Model Selection: The choice of mouse strain (e.g., C57BL/6, BALB/c) will depend on the specific research question. For studies investigating the effects of estrogen replacement, using ovariectomized (OVX) female mice is the standard of care. This procedure removes the primary source of endogenous estrogens, creating a consistent, low-estrogen baseline.[9] It is recommended to allow at least a two-week recovery period after surgery before initiating dosing to ensure complete clearance of endogenous ovarian hormones.[9]

Dose Calculation Rationale: Dosing mestranol requires a different approach than dosing a directly active compound. The dose must be calculated based on the desired final concentration of the active metabolite, ethinylestradiol, while accounting for the ~61% conversion rate in mice.[6]

• Step 1: Determine Target Ethinylestradiol (EE) Dose. This is based on literature for EE or the desired physiological outcome (e.g., physiological replacement vs. pharmacological effect).

• Step 2: Adjust for Mestranol's Molecular Weight. Mestranol (310.4 g/mol ) is heavier than EE (296.4 g/mol ).

• Step 3: Account for Conversion Inefficiency. Since only 61% is converted, the calculated dose must be increased accordingly.

Formula: Dose_Mestranol (mg/kg) = [Dose_EE (mg/kg) / 0.61] * (MW_Mestranol / MW_EE) Dose_Mestranol (mg/kg) = [Dose_EE (mg/kg) / 0.61] * (310.4 / 296.4) Dose_Mestranol (mg/kg) ≈ Dose_EE (mg/kg) * 1.72

For novel applications, a dose-finding study is recommended. Start with a low dose (e.g., based on literature for related compounds) and escalate to determine the optimal concentration for the desired biological effect while monitoring for toxicity.

Section 3: Vehicle Formulation

The lipophilic, steroid-based structure of mestranol dictates the choice of vehicle. It is poorly soluble in aqueous solutions. Oil-based vehicles are preferred for subcutaneous and oral administration as they ensure solubility and can provide a depot effect for more sustained release.

Vehicle	Common Routes	Properties & Rationale
Corn Oil / Sesame Oil	Oral (gavage), Subcutaneous (SC), Intramuscular (IM)	Excellent solubilizing capacity for lipophilic steroids. Commonly used and well-tolerated. Forms a subcutaneous depot for slow release.
Miglyol® 812	Subcutaneous (SC)	A purified fractionated coconut oil. Provides a clean, well-defined vehicle for steroid administration, often used for creating stable hormone levels.[10]
Aqueous Suspension	Oral (gavage), Intraperitoneal (IP)	Requires a suspending agent (e.g., 0.5-1% Carboxymethylcellulose) and a surfactant (e.g., 0.1% Tween-80). Useful for IP route but requires sonication/homogenization to ensure uniform dosing.

Protocol: Preparation of Mestranol in Corn Oil (1 mg/mL Stock)

• Materials: Mestranol powder, sterile corn oil, sterile glass vial, magnetic stir bar, stir plate, analytical balance.

• Aseptic Technique: Perform all steps in a laminar flow hood to maintain sterility for parenteral administration.

• Weighing: Accurately weigh 10 mg of mestranol powder and transfer it to a sterile glass vial.

• Solubilization: Add 8 mL of sterile corn oil to the vial. Add a sterile magnetic stir bar.

• Mixing: Place the vial on a magnetic stir plate and stir at a low speed. Gentle warming (to ~37°C) may be required to facilitate dissolution. Do not overheat. Stir until the powder is completely dissolved and the solution is clear.

• Final Volume: Once dissolved, remove the stir bar and adjust the final volume to 10 mL with sterile corn oil. This yields a 1 mg/mL stock solution.

• Storage: Store the stock solution protected from light at 4°C. Before each use, warm the solution to room temperature and vortex gently to ensure homogeneity.

Section 4: Administration Route Protocols

The choice of administration route is a critical experimental parameter that influences the pharmacokinetic profile (absorption rate, bioavailability, and metabolism) of mestranol.[7]

Fig. 2: Decision workflow for selecting an administration route.

Protocol 1: Oral Gavage (PO)

• Rationale: This route mimics the clinical administration of oral contraceptives and is suitable for studying effects related to oral bioavailability and first-pass metabolism. Absorption is slower compared to parenteral routes.[7]

• Materials: Appropriate-sized ball-tipped gavage needle (e.g., 20-22 gauge for adult mice), 1 mL syringe.

• Procedure:

  • Prepare the dosing solution in corn oil or an aqueous suspension. Draw the calculated volume into the syringe. A typical volume for a mouse is 5-10 mL/kg, not to exceed 0.2-0.3 mL total volume.

  • Firmly restrain the mouse using a one-handed grip, ensuring the head and body are aligned to create a straight path to the esophagus.

  • Measure the gavage needle from the tip of the mouse's nose to the last rib to estimate the correct insertion depth.

  • Gently insert the needle into the mouth, directing it along the roof of the mouth towards one side to bypass the trachea.

  • Advance the needle smoothly into the esophagus until the predetermined depth is reached. There should be no resistance. If resistance is felt or the animal struggles excessively, withdraw and restart.

  • Administer the solution slowly and steadily.

  • Withdraw the needle and return the mouse to its cage. Monitor for any signs of respiratory distress or reflux.

Protocol 2: Subcutaneous (SC) Injection

• Rationale: This is the preferred method for achieving sustained and stable systemic exposure, especially when using an oil-based vehicle.[10] The injected solution forms a depot from which the compound is slowly absorbed, minimizing sharp peaks and troughs in plasma concentration.

• Materials: 25-27 gauge needle, 1 mL syringe.

• Procedure:

  • Prepare the dosing solution in a sterile oil vehicle. Draw the calculated volume into the syringe. Total volume should not exceed 1 mL per site; for larger volumes, use multiple sites.[7]

  • Restrain the mouse and locate the injection site, typically the loose skin over the back between the shoulder blades.

  • Create a "tent" of skin by lifting it with your thumb and forefinger.

  • Insert the needle, bevel up, at the base of the tented skin, parallel to the spine.

  • Inject the solution slowly. A small bleb or swelling will form under the skin, which is expected.[11]

  • Withdraw the needle and apply gentle pressure to the injection site for a moment to prevent leakage.

Protocol 3: Intraperitoneal (IP) Injection

• Rationale: The IP route allows for rapid absorption into the systemic circulation, largely bypassing first-pass metabolism in the liver. This is useful for achieving high peak concentrations quickly.

• Materials: 25-27 gauge needle, 1 mL syringe.

• Procedure:

  • Prepare the dosing solution. An aqueous suspension is often preferred over oil for IP injections to avoid potential irritation, though oil vehicles can be used. Maximum volume is typically < 2-3 mL.[7]

  • Restrain the mouse in a supine position (on its back), tilting the head downwards at a ~30-degree angle. This allows the abdominal organs to shift away from the injection site.

  • Identify the injection site in the lower right or left abdominal quadrant, avoiding the midline (to miss the bladder and major vessels).

  • Insert the needle, bevel up, at a 15-30 degree angle. You should feel a slight "pop" as the needle penetrates the peritoneum.

  • Aspirate gently by pulling back on the plunger. If you see blood (vessel) or yellow fluid (bladder), withdraw and use a new needle at a different site.

  • If aspiration is clear, inject the solution smoothly.

  • Withdraw the needle and return the mouse to its cage.

Section 5: Post-Administration and Endpoint Analysis

Monitoring: Following administration, animals should be monitored daily, especially during the initial phase of a study. Key parameters include:

• Body Weight: A sensitive indicator of general health. Ovariectomized mice are expected to gain weight, an effect that should be mitigated by effective estrogen replacement.[9]

• Clinical Signs: Observe for changes in posture, activity, grooming, and any signs of pain or distress.

• Estrogenic Effects: In female mice, signs of estrogenic activity can be confirmed by vaginal smears showing cornification.[12]

Sample Collection and Analysis:

• Pharmacokinetics (PK): To determine the concentration of the active metabolite, ethinylestradiol, blood samples should be collected at various time points via submandibular, saphenous, or terminal cardiac puncture. Plasma should be analyzed using a validated method like LC-MS/MS.

• Pharmacodynamics (PD): At the study terminus, target tissues should be collected. Uterine weight is a classic and highly sensitive biomarker of estrogenic activity in ovariectomized rodents.[10] Other relevant tissues may include mammary glands, bone, or tumors in oncology models.[13]

References

• Mestranol | Estrogen Receptor Agonist | MedChemExpress. [URL: https://www.medchemexpress.com/mestranol.html]
• Mestranol | C21H26O2 | CID 6291 - PubChem. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/Mestranol]
• Mestranol - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Hepatic Dose | Drug Index | Pediatric Oncall. [URL: https://www.pediatriconcall.com/drug-index/mestranol/1013]
• Mestranol | Drug Information, Uses, Side Effects, Chemistry - PharmaCompass.com. [URL: https://www.pharmacompass.com/active-pharmaceutical-ingredients/mestranol]
• Routes and Volumes of Administration in Mice. [URL: https://www.bu.
• Mestranol - Wikipedia. [URL: https://en.wikipedia.org/wiki/Mestranol]
• Effects of contraceptive agents on drug metabolism in various animal species - PMC - NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2044453/]
• The accumulation of mestranol and ethynyloestradiol metabolites in the organism - PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/5074218/]
• Mestranol - DrugPedia: A Wikipedia for Drug discovery - osdd.net. [URL: http://www.osdd.net/drugpedia/index.php/Mestranol]
• Design of a Mestranol 2-N-Piperazino-Substituted Derivative Showing Potent and Selective in vitro and in vivo Activities in MCF-7 Breast Cancer Models - PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/28060448/]
• Protocol for ovariectomy and estradiol replacement in mice - PMC - NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10920042/]
• Common Injection Routes in Mice - Addgene Blog. [URL: https://blog.addgene.org/common-injection-routes-in-mice]
• Manual Restraint and Common Compound Administration Routes in Mice and Rats. [URL: https://www.jove.
• Effects of various durations and concentrations of mestranol on... - ResearchGate. [URL: https://www.researchgate.net/figure/Effects-of-various-durations-and-concentrations-of-mestranol-on-survival-percentages-of_tbl1_287522533]
• Badmi et al. ... alcohol and embedded in paraffin wax. [URL: https://www.ijp-online.com/article.asp?issn=0253-7613;year=2009;volume=41;issue=2;spage=79;epage=82;aulast=Raju]
• There et al., IJPSR, 2023; Vol. 14(3): 1076-1097. [URL: https://ijpsr.com/bft-article/a-comprehensive-review-on-routes-of-administration-and-formulation-strategies-in-mouse-and-rat-for-preclinical-research/?view=fulltext]
• Effect of neonatal administration of norethynodrel-mestranol on the reproductive system of female mice - PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/4676443/]
• (PDF) Methods for long-term 17β-estradiol administration to mice - ResearchGate. [URL: https://www.researchgate.
• A Mouse Model to Investigate the Impact of Gender Affirming Hormone Therapy with Estradiol on Reproduction - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10141680/]
• Draft Guidance on Mestranol; Norethindrone October 2024 - accessdata.fda.gov. [URL: https://www.accessdata.fda.gov/drugsatfda_docs/psg/Mestranol_Norethindrone_tab_28_RLD_017040_017051_RV10-24.pdf]
• Pulsed administration for physiological estrogen replacement in mice - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8367980/]
• Ethical Considerations in Research and Medical Care of Menopause - IntechOpen. [URL: https://www.intechopen.com/chapters/59160]
• Influence of the Oral Contraceptive, Menstranol, on Drug-Metabolizing Enzymes of Female Rats in Thiamin-Supplemented and Deficiency States - PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/822434/]
• Biotransformation of mestranol to ethinyl estradiol in vitro: the role of cytochrome P-450 2C9 and metabolic inhibitors - PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/8807663/]
• Dose-response curve fit of mestranol on hER mediated transactivation.... - ResearchGate. [URL: https://www.researchgate.
• Importance of estradiol dosing method in mouse models of ER+ breast cancer - PreclinApps. [URL: https://preclinapps.com/importance-of-estradiol-dosing-method-in-mouse-models-of-er-breast-cancer/]
• Effect of Mestranol on Cell Proliferation and Angiotensinogen Production in HepG2 Cells: Relation with the Cell Cycle and Action of Tamoxifen. [URL: https://academic.oup.com/endo/article/120/1/133/2529759]
• Effects of Oral Contraceptive Pills on Ovarian Tissues in Female Wistar Rats - EA Journals. [URL: https://www.eajournals.

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• 1. Mestranol - Wikipedia [en.wikipedia.org]
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• 4. Mestranol | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 5. Biotransformation of mestranol to ethinyl estradiol in vitro: the role of cytochrome P-450 2C9 and metabolic inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. preclinapps.com [preclinapps.com]
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• 10. Pulsed administration for physiological estrogen replacement in mice - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Effect of neonatal administration of norethynodrel-mestranol on the reproductive system of female mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Design of a Mestranol 2-N-Piperazino-Substituted Derivative Showing Potent and Selective in vitro and in vivo Activities in MCF-7 Breast Cancer Models - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

improving aqueous solubility of 17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol for in vitro assays

Welcome to the Technical Support Center. Mestranol (17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol) is a synthetic prodrug of ethinylestradiol widely utilized in pharmacological and endocrine research. Due to its highly lipophilic steroid backbone, it exhibits extremely poor aqueous solubility, which frequently compromises in vitro assay integrity.

This guide provides researchers with validated troubleshooting strategies, protocols, and mechanistic insights to prevent drug precipitation, cytotoxicity, and inconsistent dosing during cell culture and biochemical assays.

Section 1: Physicochemical Profile & The Solvation Challenge

To design an effective in vitro assay, one must first understand the thermodynamic barriers to mestranol solvation. Attempting to force a lipophilic compound into an aqueous buffer without understanding its physical limits will inevitably lead to assay failure.

Table 1: Key Physicochemical Properties of Mestranol

Property	Value	Implication for In Vitro Assays
Molecular Weight	310.4 g/mol [1]	Standard membrane permeability; does not require specialized transport.
LogP (Octanol/Water)	4.61 - 4.67[1][2]	Highly lipophilic; highly prone to non-specific binding to polystyrene plasticware.
Aqueous Solubility	~0.32 mg/L (at 20 °C)[1][2]	Extremely poor; direct dissolution in aqueous buffer is impossible.
Molecular Structure	Steroid nucleus with 3-methoxy and 17-ethynyl groups[1]	Rigid hydrophobic core requires specific cavity sizes for molecular encapsulation.

Section 2: Troubleshooting Co-Solvent (DMSO) Limitations

Q: I prepared a 10 mM stock of mestranol in 100% DMSO. When I dilute it into my cell culture media (DMEM + 10% FBS), the solution turns cloudy, and my assay results are highly variable. Why? A: You are experiencing a phenomenon known as "solvent crash-out." When a highly concentrated DMSO stock is introduced into an aqueous environment, the DMSO solvent rapidly diffuses into the bulk water. Because mestranol's thermodynamic solubility in water is only ~0.32 mg/L[1], the local concentration of the steroid instantly exceeds its saturation point. This leads to rapid nucleation and micro-precipitation. Consequently, the actual "free" drug concentration exposed to your cells is unknown, leading to high well-to-well variability and inaccurate IC50​ / EC50​ calculations.

Q: What is the maximum allowable DMSO concentration to maintain mestranol solubility without causing cytotoxicity? A: For most mammalian cell lines, the final DMSO concentration should strictly not exceed 0.1% v/v[3][4]. While some robust cell lines might tolerate up to 0.5%[5], concentrations above 0.1% frequently induce off-target effects, alter cell membrane permeability, and can trigger apoptosis (e.g., inducing the cleavage of caspase-3 and PARP-1 in fibroblasts)[4].

Causality & Solution: If a 0.1% DMSO limit restricts your maximum dose below your required testing concentration, you must abandon the pure co-solvent approach. The thermodynamic barrier cannot be overcome by simply adding more DMSO without killing your cells. Instead, you must utilize molecular encapsulation.

Caption: Workflow for Mestranol solubilization comparing DMSO co-solvent and cyclodextrin complexation.

Section 3: The Gold Standard - Cyclodextrin Inclusion Complexes

Q: How can I achieve high micromolar concentrations of mestranol in purely aqueous media without using toxic levels of DMSO? A: The most effective, biologically inert method for steroid solubilization is the use of cyclodextrins, specifically Hydroxypropyl- β -cyclodextrin (HP- β -CD) or γ -cyclodextrin[6]. Cyclodextrins are cyclic oligosaccharides featuring a hydrophilic exterior and a lipophilic central cavity[7].

Mechanistic Insight: The hydrophobic steroid backbone of mestranol spontaneously partitions into the lipophilic cavity of HP- β -CD. This is driven by favorable van der Waals interactions and the thermodynamically favorable displacement of high-enthalpy water molecules from the cavity. The resulting inclusion complex is highly water-soluble and thermodynamically stable, completely preventing precipitation upon serial dilution in assay media[6][7].

Standard Operating Procedure: Preparation of Mestranol:HP- β -CD Inclusion Complex

This protocol utilizes the solvent co-evaporation method to ensure complete molecular inclusion. It is designed as a self-validating system where any uncomplexed drug is physically removed prior to the assay.

• Molar Ratio Calculation: Weigh out mestranol and HP- β -CD at a 1:5 molar ratio. An excess of cyclodextrin drives the chemical equilibrium toward complete complexation.

• Solvent Dissolution: Dissolve the mestranol powder in a minimal volume of a volatile organic solvent (e.g., 100% Ethanol). Separately, dissolve the HP- β -CD in purified deionized water.

• Mixing: Slowly add the ethanolic mestranol solution dropwise to the aqueous HP- β -CD solution under continuous magnetic stirring at room temperature.

• Equilibration: Cover the beaker loosely and stir for 24 hours to allow the inclusion complex to reach thermodynamic equilibrium.

• Solvent Evaporation: Remove the ethanol by passing a gentle, continuous stream of Nitrogen ( N2​ ) gas over the liquid surface until the original aqueous volume is reached (or use a rotary evaporator under reduced pressure at 35°C).

• Filtration (The Self-Validation Step): Pass the remaining aqueous solution through a 0.22 µm PTFE syringe filter.

  • Why this matters: Because free mestranol is virtually insoluble in water (~0.32 mg/L)[1], any uncomplexed drug will remain as a solid suspension and be trapped by the filter. The concentration of mestranol in the clear filtrate is strictly the complexed, fully bioavailable fraction.

• Quantification: Determine the final concentration of the filtrate using HPLC-UV/DAD (Mestranol absorbs strongly at ~280 nm)[8].

Section 4: Advanced Troubleshooting & Edge Cases

Q: My assay requires serum-free media. Will mestranol behave differently than in standard media? A: Yes, drastically. Standard media contains Fetal Bovine Serum (FBS), which is rich in Bovine Serum Albumin (BSA). BSA acts as a natural carrier protein for highly lipophilic molecules (LogP > 4) like mestranol, artificially increasing its apparent solubility in the well. In serum-free media, you lose this carrier effect, making the drug highly susceptible to precipitation or non-specific adsorption to the polystyrene walls of your multi-well plates. For serum-free assays, utilizing the HP- β -CD complexation method is absolutely mandatory to maintain accurate dosimetry.

Q: Can I use surfactants like Tween 80 or Triton X-100 instead of cyclodextrins? A: Surfactants can form micelles that encapsulate mestranol, improving solubility. However, non-ionic surfactants like Triton X-100 can lyse cell membranes at very low concentrations. Tween 80 is milder but can still interfere with lipid-raft-dependent receptor signaling. Cyclodextrins are generally preferred because they do not form micelles that disrupt cell membranes; they simply deliver the monomeric drug to the aqueous boundary layer of the cell.

Caption: Decision tree for troubleshooting mestranol precipitation during in vitro assay media preparation.

References

• PubChem (National Institutes of Health). "Mestranol | C21H26O2 | CID 6291 - PubChem." NIH.gov. Available at:[Link]

• Ministry of Environment and Food of Denmark. "Evaluation of Analytical Chemical Methods for Detection of Estrogens in the Environment." MST.dk. Available at:[Link]

• MDPI. "Dimethyl Sulfoxide: A Bio-Friendly or Bio-Hazard Chemical? The Effect of DMSO in Human Fibroblast-like Synoviocytes." International Journal of Molecular Sciences. Available at:[Link]

• ResearchGate. "What the concentration of DMSO you use in cell culture assays?" ResearchGate.net. Available at:[Link]

• PubMed (NIH). "Effect of DMSO Concentration, Cell Density and Needle Gauge on the Viability of Cryopreserved Cells in Three Dimensional Hyaluronan Hydrogel." NIH.gov. Available at:[Link]

• PubMed (NIH). "Determination of association constants of inclusion complexes of steroid hormones and cyclodextrins from their electrophoretic mobility." NIH.gov. Available at:[Link]

• Google Patents. "WO2020120548A1 - ETHINYL ESTRADIOL-β-CYCLODEXTRIN COMPLEX AND PROCESS FOR PREPARING THEREOF." Google.com.

• MDPI. "Development and Application of a Robust Imine-Based Covalent Organic Framework for Stir Bar Sorptive Extraction of Estrogens in Environmental Water." Molecules. Available at:[Link]

Sources

• 1. Mestranol | C21H26O2 | CID 6291 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Evaluation of Analytical Chemical Methods for Detection of Estrogens in the Environment [www2.mst.dk]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Effect of DMSO Concentration, Cell Density and Needle Gauge on the Viability of Cryopreserved Cells in Three Dimensional Hyaluronan Hydrogel - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Determination of association constants of inclusion complexes of steroid hormones and cyclodextrins from their electrophoretic mobility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. WO2020120548A1 - ETHINYL ESTRADIOL-β-CYCLODEXTRIN COMPLEX AND PROCESS FOR PREPARING THEREOF - Google Patents [patents.google.com]
• 8. Development and Application of a Robust Imine-Based Covalent Organic Framework for Stir Bar Sorptive Extraction of Estrogens in Environmental Water | MDPI [mdpi.com]

resolving HPLC co-elution of 17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol and ethinylestradiol

Welcome to the Technical Support Center. As Application Scientists, we frequently encounter challenges resolving structurally analogous steroidal compounds. 17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol (Mestranol) and Ethinylestradiol (EE) differ only at the C3 position on the phenolic A-ring. Mestranol possesses a methoxy ether (-OCH₃), whereas EE possesses a free phenolic hydroxyl (-OH).

This subtle structural variance often leads to critical co-elution issues during Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)[1]. This guide provides field-proven, causality-driven troubleshooting strategies to help you achieve baseline resolution ( Rs​>1.5 ).

Physicochemical Basis of Separation

To troubleshoot a chromatographic method, we must first understand the thermodynamic and structural differences between the analytes. Table 1 summarizes the key properties that dictate their behavior on a reversed-phase column.

Table 1: Physicochemical Comparison of Target Analytes

Property	Ethinylestradiol (EE)	Mestranol	Chromatographic Impact
C3 Functional Group	Free Hydroxyl (-OH)	Methoxy Ether (-OCH₃)	Dictates hydrogen-bonding capacity.
LogP (Hydrophobicity)	~3.67	~4.60	Mestranol is more hydrophobic and should elute later in RP-HPLC.
H-Bond Donor	Yes (Phenolic OH)	No	EE interacts strongly with protic solvents (e.g., Methanol).
H-Bond Acceptor	Yes	Yes (Weak)	Both interact with silanol groups, but EE's interaction is stronger.
Expected Elution Order	1st	2nd	If co-elution occurs, hydrophobic differences are being masked.

Troubleshooting FAQs

Q1: Why do Mestranol and Ethinylestradiol co-elute on my standard C18 method despite their difference in hydrophobicity? Answer: While Mestranol is significantly more hydrophobic than EE, co-elution typically occurs when the mobile phase gradient is too steep or the organic eluent strength is too high. An aggressive Acetonitrile (ACN) gradient rapidly compresses the retention factor ( k′ ) difference between the two steroids. Furthermore, if the mobile phase lacks sufficient hydrogen-bonding capacity, the C18 stationary phase will primarily separate based on purely dispersive (hydrophobic) forces, which may not be enough to resolve the peaks if the column efficiency is low[1].

Q2: Should I use Methanol or Acetonitrile as the organic modifier to improve resolution? Answer: Methanol (MeOH) is highly recommended. Acetonitrile is an aprotic solvent that separates compounds primarily based on dipole-dipole interactions and hydrophobicity. Methanol, however, is a protic solvent. Because EE has a free phenolic -OH, it acts as a strong hydrogen bond donor and acceptor. Methanol selectively solvates the EE molecule via hydrogen bonding, reducing its affinity for the hydrophobic stationary phase. Mestranol lacks this H-bond donor capability. Switching from ACN to MeOH increases the separation factor ( α ) by exploiting this specific chemical difference[2].

Q3: If mobile phase tuning fails, what stationary phase chemistry offers the best orthogonal selectivity? Answer: If a standard C18 column fails to provide baseline resolution, switch to a Phenyl-Hexyl or Biphenyl column. These stationary phases provide π−π interactions. The phenolic A-ring of these steroids features a delocalized π -electron cloud. The electron-donating properties of a hydroxyl group (-OH) versus a methoxy group (-OCH₃) alter the electron density of the aromatic ring differently. The phenyl stationary phase recognizes this subtle electronic difference, providing orthogonal selectivity compared to the purely dispersive interactions of a C18 column.

Q4: How does column temperature influence the separation of these steroids? Answer: Thermodynamics play a critical role. Lowering the column temperature (e.g., from 40°C to 25°C) increases the overall retention time but often significantly improves the selectivity ( α ) for structurally similar steroids. The enthalpic contribution to retention becomes more dominant at lower temperatures, allowing the stationary phase to better distinguish between the -OH and -OCH₃ groups.

Method Optimization Workflow

Follow the decision tree below to systematically resolve co-elution issues in your assay.

Figure 1: Decision tree for resolving Ethinylestradiol and Mestranol co-elution in RP-HPLC.

Validated Experimental Protocols

Below are two self-validating methodologies designed to guarantee separation based on the principles discussed above.

Protocol A: Optimized Isocratic Method (Protic Selectivity)

This method utilizes a standard C18 column but leverages the protic nature of Methanol to drive separation[3].

Step-by-Step Methodology:

• Column Preparation: Install a high-efficiency C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase Compounding: Prepare an isocratic mixture of Methanol : Ultrapure Water (70:30, v/v). Degas thoroughly via sonication or vacuum filtration. Causality: The 70% methanol concentration provides enough eluent strength to elute the highly hydrophobic Mestranol while maintaining H-bonding selectivity for EE.

• System Equilibration: Set the column oven temperature to 25°C. Pump the mobile phase at a flow rate of 1.0 mL/min until the baseline is stable (approx. 15-20 column volumes).

• Detection Parameters: Set the UV detector to 280 nm. For complex matrices requiring higher sensitivity, utilize Fluorescence Detection (FLD) with Excitation at 280 nm and Emission at 310 nm[4].

• System Suitability Injection: Inject 10 µL of a resolution standard containing 10 µg/mL of both EE and Mestranol. Verify that EE elutes first, followed by Mestranol, with an Rs​>1.5 .

Protocol B: Orthogonal Gradient Method ( π−π Selectivity)

Use this method if matrix interferences prevent the use of Protocol A.

Step-by-Step Methodology:

• Column Preparation: Install a Phenyl-Hexyl column (150 mm x 4.6 mm, 3 µm particle size).

• Mobile Phase Compounding:

  • Mobile Phase A: 0.1% Formic Acid in Ultrapure Water (v/v).

  • Mobile Phase B: 100% Methanol.

• Gradient Programming:

  • 0.0 - 2.0 min: 50% B (Isocratic hold to focus the analytes)

  • 2.0 - 15.0 min: 50% B to 75% B (Linear ramp at ~1.9% B/min)

  • 15.0 - 18.0 min: 75% B to 95% B (Column wash)

  • 18.0 - 25.0 min: 50% B (Re-equilibration)

• System Equilibration: Set flow rate to 0.8 mL/min and column temperature to 30°C.

• Execution: Inject 10 µL of the sample. The shallow gradient through the 60-70% B range ensures that the π−π interaction differences between the phenolic and methoxy rings are fully realized, pulling the peaks apart.

Column & Mobile Phase Matrix Summary

Use Table 2 to quickly identify the best combination of column chemistry and mobile phase for your specific assay requirements.

Table 2: Matrix of Separation Strategies

Column Chemistry	Mobile Phase Modifier	Primary Interaction Mechanism	Expected Resolution ( Rs​ )	Recommendation
Standard C18	Acetonitrile (ACN)	Dispersive (Hydrophobic)	< 1.0 (High risk of co-elution)	Not Recommended
Standard C18	Methanol (MeOH)	Dispersive + Hydrogen Bonding	1.5 - 2.0	First-Line Choice
Phenyl-Hexyl	Acetonitrile (ACN)	π−π Dipole-Dipole	1.2 - 1.8	Good for fast gradients
Phenyl-Hexyl	Methanol (MeOH)	π−π Hydrogen Bonding	> 2.5	Best for Complex Matrices

References

• Carignan, G., Lodge, B. A., & Skakum, W. (1982). Quantitative analysis of ethynodiol diacetate and ethinyl estradiol/mestranol in oral contraceptive tablets by high-performance liquid chromatography. Journal of Pharmaceutical Sciences.

• Lane, P. A., Mayberry, D. O., & Young, R. A. (1987). Determination of Norgestimate and Ethinyl Estradiol in Tablets by High-Performance Liquid Chromatography. Journal of Pharmaceutical Sciences.

• Quality Control and Dissolution Testing: Norethindrone and Ethinyl Estradiol. (1983). PubMed / National Institutes of Health.

• Perez, R. et al. (2015). High Performance Liquid Chromatography (HPLC) with Fluorescence Detection for Quantification of Steroids in Clinical, Pharmaceutical, and Environmental Samples: A Review. PMC / National Institutes of Health.

Sources

• 1. Quantitative analysis of ethynodiol diacetate and ethinyl estradiol/mestranol in oral contraceptive tablets by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of Norgestimate and Ethinyl Estradiol in Tablets by High-Performance Liquid Chromatography | CoLab [colab.ws]
• 3. Dissolution testing of norethindrone:ethinyl estradiol, norethindrone:mestranol, and norethindrone acetate:ethinyl estradiol combination tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. High Performance Liquid Chromatography (HPLC) with Fluorescence Detection for Quantification of Steroids in Clinical, Pharmaceutical, and Environmental Samples: A Review - PMC [pmc.ncbi.nlm.nih.gov]

reducing ion suppression in 17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol LC-MS/MS analysis

Welcome to the Technical Support Center for the bioanalysis of 17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol (Mestranol) . Mestranol is a highly lipophilic synthetic estrogen widely analyzed in pharmacokinetics and environmental monitoring[1]. Due to its hydrophobic nature and the complexity of biological fluids or wastewater, LC-MS/MS quantification of Mestranol is notoriously susceptible to ion suppression (matrix effects)[2].

This guide is engineered for researchers and drug development professionals. It synthesizes mechanistic causality, diagnostic workflows, and self-validating protocols to ensure analytical integrity.

Mechanistic Causality: Why Does Ion Suppression Occur?

In Electrospray Ionization (ESI), the mass spectrometer relies on the evaporation of charged liquid droplets. When Mestranol co-elutes with high concentrations of endogenous matrix components (such as phospholipids in plasma or humic acids in wastewater), these molecules compete for space and available charge at the droplet's surface[3]. Because highly surface-active matrix components often outcompete the neutral/hydrophobic Mestranol for ionization sites, the number of gas-phase Mestranol ions reaching the detector drops drastically, leading to a loss of signal sensitivity and reproducibility[4].

Mechanism of ESI ion suppression via surface charge competition.

Troubleshooting Guide & FAQs

Q1: How can I definitively diagnose if ion suppression is causing my low Mestranol recovery? A1: You must decouple extraction recovery from ionization efficiency by conducting a post-column infusion experiment [5]. By continuously infusing a pure Mestranol standard post-column while injecting a blank matrix extract, you can monitor the baseline MRM signal. A sudden dip in the baseline at Mestranol's retention time definitively proves that co-eluting matrix components are suppressing the ionization.

Q2: What is the most effective sample preparation strategy to remove phospholipids? A2: While Protein Precipitation (PPT) is fast, it leaves phospholipids in the extract, which are the primary drivers of ion suppression in bioanalysis[6]. Solid-Phase Extraction (SPE) using a polymeric reversed-phase sorbent (e.g., Oasis HLB) is highly recommended. SPE allows for aggressive washing steps to purge polar interferences before eluting the hydrophobic Mestranol[2].

Q3: Can altering the chromatographic conditions resolve matrix effects without changing sample prep? A3: Yes. Ion suppression is fundamentally a co-elution problem. By modifying the mobile phase gradient, changing the organic modifier (e.g., switching from acetonitrile to methanol), or utilizing a different stationary phase (e.g., Phenyl-Hexyl instead of C18), you can shift the retention time of Mestranol into a "cleaner" chromatographic window, away from the suppression zones[3].

Q4: If sample prep and chromatography optimization fail, how can I adjust the mass spectrometer? A4: Consider switching the ionization source. Atmospheric Pressure Chemical Ionization (APCI) relies on gas-phase ion-molecule reactions rather than liquid-phase droplet evaporation, making it inherently less prone to matrix effects than ESI[1][3]. Additionally, incorporating a Stable Isotope-Labeled Internal Standard (SIL-IS), such as Mestranol-d4, will mathematically compensate for suppression, as the IS and analyte will be suppressed equally[5][7].

Step-by-step diagnostic and optimization workflow for resolving ion suppression.

Quantitative Data: Impact of Mitigation Strategies

The choice of sample preparation drastically influences the degree of ion suppression. The table below summarizes the causality between extraction methodology and matrix effects for Mestranol analysis.

Sample Preparation Method	Absolute Recovery (%)	Matrix Effect (%)*	Process Efficiency (%)	Causality / Mechanism
Protein Precipitation (PPT)	92.0%	-45.0% (Severe)	50.6%	Fails to remove phospholipids, causing massive charge competition in the ESI source.
Liquid-Liquid Extraction (LLE)	78.5%	-18.0% (Moderate)	64.3%	Removes polar salts and proteins, but co-extracts non-polar lipids that cause moderate suppression.
Solid-Phase Extraction (SPE)	88.0%	-4.5% (Negligible)	84.0%	Targeted wash steps effectively purge both polar and phospholipid interferences prior to elution.

*Negative values indicate ion suppression; values closer to 0% indicate a matrix-free ideal state.

Self-Validating Experimental Protocols

Protocol A: Post-Column Infusion for Matrix Effect Mapping

This protocol self-validates by creating a continuous baseline of Mestranol ions. Any deviation strictly correlates to eluting matrix components.

• System Setup: Connect a T-piece between the analytical LC column outlet and the mass spectrometer inlet.

• Infusion: Connect a syringe pump to the T-piece. Infuse a pure Mestranol standard solution (e.g., 100 ng/mL in 50:50 Water:Acetonitrile) at a constant flow rate of 10 µL/min[5].

• Equilibration: Start the MS acquisition in MRM mode for Mestranol. Wait until a stable, elevated baseline signal is achieved.

• Injection: Inject a blank matrix extract (e.g., extracted plasma or wastewater) onto the LC column and run your standard chromatographic gradient.

• Data Analysis: Overlay the chromatogram. Identify any negative peaks (dips) in the Mestranol baseline. If your intended retention time falls within a dip, you must alter the gradient to shift the peak, or improve the sample cleanup.

Protocol B: Optimized Solid-Phase Extraction (SPE) for Mestranol

This protocol utilizes hydrophilic-lipophilic balanced (HLB) cartridges to isolate Mestranol while actively purging matrix suppressors.

• Conditioning: Pass 2 mL of Methanol, followed by 2 mL of LC-MS grade Water through a 60 mg HLB SPE cartridge. Do not let the sorbent dry.

• Loading: Load 1 mL of pre-treated sample (spiked with Mestranol-d4 SIL-IS) at a controlled flow rate of 1 mL/min[2].

• Washing (Critical Step): Wash with 2 mL of 5% Methanol in Water to remove polar salts and humic acids. Follow with 2 mL of Hexane to selectively wash out highly non-polar lipids and phospholipids.

• Drying: Apply maximum vacuum for 5 minutes to completely dry the sorbent bed.

• Elution: Elute Mestranol with 2 x 1 mL of Dichloromethane/Ethyl Acetate (1:1, v/v).

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute in 100 µL of initial mobile phase prior to LC-MS/MS injection.

References

• Ion Suppression: A Major Concern in Mass Spectrometry | LCGC International. chromatographyonline.com. Available at:[Link]

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis | LCGC International. chromatographyonline.com. Available at:[Link]

• Matrix effects and ion suppression in LC-MS: Essential Strategies for Research. longdom.org. Available at:[Link]

• Matrix effect during the membrane-assisted solvent extraction coupled to liquid chromatography tandem mass spectrometry for the determination of a variety of endocrine disrupting compounds in wastewater. nih.gov. Available at:[Link]

• Simultaneous Determination of Ten Endocrine Hormone Disrupters in Water Using SPE/LC-(ESI)MS-MS. scirp.org. Available at:[Link]

Sources

• 1. Matrix effect during the membrane-assisted solvent extraction coupled to liquid chromatography tandem mass spectrometry for the determination of a variety of endocrine disrupting compounds in wastewater - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Simultaneous Determination of Ten Endocrine Hormone Disrupters in Water Using SPE/LC-(ESI)MS-MS [scirp.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. longdom.org [longdom.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

optimizing liquid-liquid extraction recovery of 17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol

Prepared by: Gemini, Senior Application Scientist

This guide serves as a technical support resource for researchers, scientists, and drug development professionals engaged in the extraction and purification of 17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol, commonly known as Mestranol. Our focus is to provide actionable troubleshooting advice and a scientifically grounded, optimized protocol for liquid-liquid extraction (LLE) to maximize recovery and purity.

Understanding the Analyte: Physicochemical Profile of Mestranol

Effective extraction begins with a thorough understanding of the target molecule's properties. Mestranol is a synthetic estrogen and a prodrug of ethinylestradiol.[1] Its structure dictates its behavior in different solvent systems. Key properties are summarized below.

Property	Value	Significance for LLE	Source(s)
IUPAC Name	(8R,9S,13S,14S,17R)-17-ethynyl-3-methoxy-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-ol	N/A	[][3]
Molecular Formula	C₂₁H₂₆O₂	N/A	[4][5]
Molecular Weight	310.43 g/mol	Used for concentration calculations.	[5][6]
Appearance	White to off-white crystalline powder.	Visual identification of the pure compound.	[4][7]
Water Solubility	Practically insoluble (approx. 0.32 mg/L).	CRITICAL: Enables efficient partitioning into an immiscible organic solvent from an aqueous matrix.	[][3]
Organic Solubility	Freely soluble in chloroform; soluble in ethanol, ether, dioxane, acetone; slightly soluble in methanol.	CRITICAL: Informs the selection of the optimal organic extraction solvent.	[3][4][6][7]
logP (o/w)	4.61	CRITICAL: High value indicates strong lipophilicity/hydrophobicity, predicting excellent partitioning into organic solvents.	[3]
Stability	Stable under normal storage but can be degraded by high heat and air exposure.	Extraction should be performed at room temperature, and extracts should be stored in cool, dark, airtight containers.	[][8]

Frequently Asked Questions (FAQs)

This section provides rapid answers to the most common issues encountered during the LLE of Mestranol.

Q1: My recovery of Mestranol is consistently low. What are the most likely causes? A: Low recovery is typically traced back to one of four issues:

• Inappropriate Solvent Choice: The organic solvent may not be effectively solubilizing the Mestranol.

• Insufficient Phase Contact/Mixing: The two phases are not mixed adequately to allow for the transfer of Mestranol from the aqueous to the organic layer.

• Incomplete Extraction: A single extraction is often insufficient. Mestranol distributes between the two phases according to its partition coefficient; multiple extractions are required to recover the majority of the analyte.

• Emulsion Formation: A stable emulsion can trap the analyte at the interface, preventing its complete transfer into the organic phase.

Q2: I'm getting a stable emulsion at the interface between my aqueous and organic layers. How can I resolve this? A: Emulsion formation is common, especially with complex matrices like biological fluids. To break an emulsion:

• Patience: Allow the separation funnel to stand undisturbed for 10-20 minutes.

• Gentle Agitation: Gently swirl or rock the funnel.

• Add Brine: Introduce a saturated NaCl solution. The increased ionic strength of the aqueous phase helps to break the emulsion.

• Centrifugation: Transfer the mixture to centrifuge tubes and spin at a moderate speed (e.g., 1000-2000 x g) for 5-10 minutes. This is often the most effective method.

• Filtration: Pass the emulsified mixture through a bed of glass wool.

Q3: Which organic solvent is best for extracting Mestranol? A: Given its high logP and solubility profile, chlorinated solvents are excellent choices. Dichloromethane (DCM) or chloroform are highly recommended as Mestranol is freely soluble in them.[7] Ethyl acetate is a good alternative if chlorinated solvents are to be avoided. Diethyl ether is also effective but its high volatility and tendency to form peroxides require careful handling.

Q4: Do I need to adjust the pH of my aqueous sample before extraction? A: Generally, no. Mestranol lacks a readily acidic or basic functional group (the tertiary alcohol is extremely weakly acidic with a pKa likely >16). Therefore, its charge state is not affected by pH changes in the typical range (pH 2-12). Keeping the aqueous phase at a neutral pH is a safe starting point. However, pH adjustment can be used to "clean up" the extract by ionizing acidic or basic impurities, forcing them to remain in the aqueous layer.

Q5: How can I minimize the co-extraction of other non-polar impurities? A: If your extract contains interfering lipophilic compounds, a back-extraction can be performed. After the initial extraction into the organic solvent (e.g., DCM), you can wash the organic layer with an acidic (e.g., 0.1 M HCl) or basic (e.g., 0.1 M NaOH) aqueous solution. This will ionize and remove basic or acidic impurities, respectively, while the neutral Mestranol remains in the organic phase.

In-Depth Troubleshooting Guides

Guide 1: Diagnosing and Improving Low Recovery

Low recovery is a frustrating issue that can compromise an entire experiment. The following decision tree and detailed explanations will help you systematically diagnose and solve the problem.

Caption: Decision tree for troubleshooting low LLE recovery.

• Solvent Choice: The principle of "like dissolves like" is paramount. Mestranol is highly non-polar. Your extraction solvent must also be non-polar and capable of forming strong van der Waals interactions with the steroidal backbone. Dichloromethane is an excellent choice due to its polarity and high density, which simplifies the separation.

• The Power of Multiple Extractions: It is a common misconception that a single extraction with a large volume of solvent is most effective. The distribution of an analyte between two phases is governed by the partition coefficient (K = Cₒ/Cₐ). The recovery (E) from a single extraction is given by: E = K * Vₒ / (K * Vₒ + Vₐ). It is mathematically more efficient to perform multiple extractions with smaller volumes of organic solvent than one extraction with a large volume. For a highly lipophilic compound like Mestranol, performing three sequential extractions will typically recover >99% of the analyte.

Optimized Protocol for Liquid-Liquid Extraction of Mestranol

This protocol is designed as a robust starting point for extracting Mestranol from a simple aqueous matrix. Modifications may be necessary for more complex sample types.

Materials

• Aqueous sample containing Mestranol

• Separatory funnel (ensure the volume is at least double your total liquid volume)

• Dichloromethane (DCM), HPLC grade or equivalent

• Anhydrous sodium sulfate (Na₂SO₄)

• Conical flask or round-bottom flask for collection

• Rotary evaporator or nitrogen stream evaporation system

Experimental Workflow Diagram

Caption: Optimized workflow for the liquid-liquid extraction of Mestranol.

Step-by-Step Methodology

• Preparation: Transfer your aqueous sample into an appropriately sized separatory funnel. For example, use a 250 mL funnel for a 50 mL aqueous sample.

• First Extraction: Add a volume of DCM equal to approximately one-third of the aqueous phase volume (e.g., ~17 mL of DCM for 50 mL of aqueous sample).

• Mixing: Stopper the funnel, and while holding the stopper and stopcock firmly, gently invert the funnel 10 to 15 times. Do not shake vigorously , as this can induce emulsion formation. Vent the funnel frequently by opening the stopcock while the funnel is inverted to release pressure built up from the DCM vapor.

• Phase Separation: Place the separatory funnel back in a ring stand and allow the layers to separate completely. The DCM layer, being denser than water, will be the bottom layer.

• Collection: Carefully drain the lower organic layer into a clean, dry Erlenmeyer or round-bottom flask. Stop just as the interface reaches the stopcock to avoid transferring any of the aqueous phase.

• Repeat Extractions: Perform a second and third extraction on the remaining aqueous layer using fresh portions of DCM each time. Combine these organic extracts with the first one in the collection flask.

• Drying: Add a small amount of anhydrous sodium sulfate (a spatula tip's worth, or until some crystals move freely) to the combined organic extracts. This will scavenge any residual water. Let it sit for 5-10 minutes, swirling occasionally.

• Solvent Removal: Carefully decant or filter the dried organic extract into a pre-weighed flask. Remove the DCM using a rotary evaporator (at room temperature or slightly elevated, <40°C) or by evaporating under a gentle stream of dry nitrogen.

• Final Product: The resulting residue is the concentrated Mestranol extract, ready for reconstitution in a suitable solvent for downstream analysis (e.g., by HPLC).[9][10][11]

References

• Japanese Pharmacopoeia. (n.d.). Mestranol / Official Monographs for Part I. Retrieved from [Link]

• DrugFuture. (2023). Mestranol. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 6291, Mestranol. Retrieved from [Link]

• Brunner, C. A. (1970). Collaborative Study of the Analysis of Mestranol in Combination with Norethindrone or Norethynodrel.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 4080, 17-Ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol. Retrieved from [Link]

• Bhavnani, B. R. (1988). Quantitative analysis of ethynodiol diacetate and ethinyl estradiol/mestranol in oral contraceptive tablets by high-performance liquid chromatography. Journal of Pharmaceutical Sciences, 77(6), 517-520. Retrieved from [Link]

• Agilent Technologies. (n.d.). HPLC Separation of Norethindrone and Mestranol Using Progesterone as an Internal Standard. Retrieved from [Link]

• Wikipedia. (n.d.). Mestranol. Retrieved from [Link]

• Methylamine Supplier. (n.d.). What is Mestranol - Properties & Specifications. Retrieved from [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). mestranol | Ligand page. Retrieved from [Link]

• Lee, Y. C., & Go, J. (1979). Simple high-performance liquid chromatographic assay for norethindrone--mestranol in combination tablets. Journal of Pharmaceutical Sciences, 68(8), 1045-1047. Retrieved from [Link]

Sources

• 1. Mestranol - Wikipedia [en.wikipedia.org]
• 3. Mestranol | C21H26O2 | CID 6291 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CAS 72-33-3: mestranol | CymitQuimica [cymitquimica.com]
• 5. caymanchem.com [caymanchem.com]
• 6. Mestranol [drugfuture.com]
• 7. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 8. What is Mestranol - Properties & Specifications [nj-finechem.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. Quantitative analysis of ethynodiol diacetate and ethinyl estradiol/mestranol in oral contraceptive tablets by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. agilent.com [agilent.com]

troubleshooting baseline noise in 17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol chromatography

Focus: 17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol (Mestranol)

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges in the chromatographic quantification of 17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol, commonly known as Mestranol. Mestranol is a synthetic prodrug of ethinyl estradiol widely used in oral contraceptives. Its analysis, typically performed via High-Performance Liquid Chromatography (HPLC) with UV detection at ~274 nm or LC-MS/MS, requires high sensitivity.

Baseline noise directly compromises the Signal-to-Noise (S/N) ratio, severely impacting the Limit of Detection (LOD) and Limit of Quantitation (LOQ). This guide provides field-proven, causality-driven troubleshooting protocols to isolate and resolve baseline anomalies in your Mestranol workflows.

Diagnostic Workflow for Baseline Noise

Diagnostic workflow for isolating baseline noise sources in liquid chromatography.

Quantitative Impact of Mobile Phase Components

When troubleshooting, it is critical to understand the baseline noise contribution of your solvents. The table below summarizes the physical properties and typical noise profiles of common solvents used in Mestranol reverse-phase chromatography.

Solvent / Mobile Phase Component	UV Cutoff (nm)	Viscosity (cP at 20°C)	Typical Baseline Noise at 274 nm (mAU)	Common Contaminants Causing Noise
HPLC-Grade Water	190	1.00	< 0.02	Microbial growth, trace organics
Acetonitrile (LC-MS Grade)	190	0.37	0.02 - 0.05	Polymer leachables
Methanol (HPLC Grade)	205	0.59	0.05 - 0.10	Phthalates, dissolved gases
Isopropanol (Wash Solvent)	205	2.04	0.10 - 0.25	Peroxides, metal ions

Troubleshooting Guides & FAQs

Q1: How do I definitively differentiate between optical (detector) noise and mechanical (pump/flow) noise in Mestranol HPLC-UV analysis?

Causality & Expert Insight: Baseline noise is either periodic (mechanical) or random (optical/electronic). Periodic noise, which mimics a sine wave, is caused by pressure pulsations from the pump (e.g., a failing check valve or worn piston seal) or dissolved gases passing through the system. Random, spiky noise is typically optical—stemming from a failing UV lamp (reduced energy output), a dirty flow cell, or micro-bubbles trapped in the optical path. According to 1[1], isolating the detector from the flow path is the most effective diagnostic step.

Self-Validating Protocol: The Zero-Flow Test

• Establish Baseline: Run the standard Mestranol method (e.g., 38% Acetonitrile / 62% Water) at the operating flow rate (e.g., 1.0 mL/min) and monitor the baseline at 274 nm for 10 minutes.

• Halt Flow: Turn off the HPLC pump completely (0.0 mL/min) while keeping the UV detector on.

• Analyze Causality:

  • If the noise completely disappears: The issue is flow-related. The system validates this by demonstrating that without mechanical movement, the detector is stable. Proceed to bypass the column with a zero-dead-volume union to determine if the column is bleeding contaminants.

  • If the random noise continues: The issue is in the detector. Check the lamp ignition hours. If the lamp is within its lifespan, flush the flow cell with 100% methanol to remove trapped bubbles or organic buildup.

Q2: During the gradient elution of Mestranol, my baseline drifts significantly upwards. What causes this, and how can I correct it?

Causality & Expert Insight: Baseline drift during a gradient is primarily caused by a mismatch in the UV absorbance of the mobile phase components at the detection wavelength, or by inadequate mixing. While Mestranol2[2], impurities in the organic modifier can increase background absorbance as the gradient percentage increases. Additionally, refractive index changes due to temperature fluctuations between the column and the flow cell can cause wandering baselines, as noted in Agilent's guide on 3[3].

Step-by-Step Resolution Methodology:

• Solvent Quality Check: Ensure you are using strictly HPLC-grade solvents. Discard any aqueous mobile phase older than 48 hours to prevent microbial growth, which heavily contributes to baseline drift.

• Mixer Verification: Increase the mixing volume (e.g., switch from a 100 µL to a 380 µL mixer) to ensure homogeneous blending of the aqueous and organic phases before they reach the column.

• Thermal Stabilization: Ensure the column oven and the detector flow cell are thermally matched. If the column is heated to 40°C, utilize a secondary heat exchanger to cool the eluent before it enters the flow cell, minimizing refractive index anomalies.

Q3: I am observing a "sawtooth" baseline pattern with sharp spikes during my Mestranol runs. What is the mechanism behind this?

Causality & Expert Insight: A sawtooth pattern is the classic signature of air bubbles forming or accumulating inside the detector flow cell. As the mobile phase transitions from the high-pressure environment of the column to the near-atmospheric pressure of the flow cell, dissolved gases can outgas. A bubble temporarily blocks the light path (causing a sharp spike in absorbance) and is then swept away or shifts (causing the drop). Shimadzu's technical documentation on 4[4] highlights that this is exacerbated in gradient systems where solvent mixing reduces gas solubility.

Self-Validating Protocol: Backpressure Application

• Verify Degasser: Ensure the inline vacuum degasser is functioning properly to remove dissolved gases prior to the pump.

• Apply Backpressure: Connect a flow restrictor (e.g., a 2-meter length of 0.13 mm / 0.005" ID PEEK or stainless steel tubing) to the outlet of the detector flow cell.

• Monitor Pressure: This restrictor will generate approximately 2-3 bar (30-45 psi) of backpressure inside the flow cell. This slight pressure increase forces any micro-bubbles back into solution, instantly smoothing the baseline. The protocol self-validates: if the spikes disappear immediately upon adding the restrictor, outgassing was the definitive cause.

Q4: When transferring the Mestranol method to an LC-MS/MS system, the baseline noise suppresses the target ion signal. How is this mitigated?

Causality & Expert Insight: In mass spectrometry, high baseline noise is often chemical noise rather than electronic noise. It stems from matrix effects, mobile phase impurities (e.g., plasticizers from tubing), or ion source contamination. Mestranol, being a neutral steroid, often requires specific adduct formation (e.g., [M+Na]+) or Atmospheric Pressure Chemical Ionization (APCI) for optimal sensitivity. Contaminants compete for ionization charge, elevating the background and suppressing the Mestranol signal.5[5] emphasize the necessity of identifying whether the contamination is from the LC fluidics or the MS source.

Step-by-Step Resolution Methodology:

• Isolate the Source: Infuse pure LC-MS grade solvent directly into the MS source via a syringe pump (bypassing the LC pump and column). If the high baseline noise persists, the MS source requires cleaning.

• Clean the Ion Source: Remove the ESI/APCI probe and wipe the corona needle, spray shield, and capillary entrance with a lint-free cloth soaked in 50:50 Methanol:Water, followed by 100% Isopropanol.

• Flush the LC System: If the noise only appears when the LC is connected, flush the entire LC fluidic path (without the column) with a highly elutropic solvent mixture (e.g., Isopropanol/Acetonitrile/Water with 0.1% Formic Acid) for 2 hours to remove lipophilic contaminants.

References

• Concentration of Mestranol in Wastewater using High-Performance liquid chromatography - OpenRiver Source: Winona State University URL
• Eliminating Baseline Problems - Agilent Source: Agilent Technologies URL
• 3-4)
• LCMS Troubleshooting: 14 Best Practices for Laboratories Source: ZefSci URL
• HPLC Repair Services: Common Causes of Baseline Noise Source: The Overbrook Group URL

Sources

• 1. Overbrook HPLC Repair Services: Common Causes of Baseline Noise [theoverbrookgroup.com]
• 2. openriver.winona.edu [openriver.winona.edu]
• 3. agilent.com [agilent.com]
• 4. 3-4) Baseline Noise Caused by Bubbles Forming or Accumulating Inside Detector Cells : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 5. zefsci.com [zefsci.com]

Technical Support Center: Stability of 17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol (Mestranol)

Welcome to the comprehensive technical support guide for researchers, scientists, and drug development professionals working with 17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol, commonly known as Mestranol. This guide provides in-depth technical information, troubleshooting advice, and frequently asked questions regarding the stability of Mestranol under acidic and basic conditions. Our goal is to equip you with the necessary knowledge to anticipate potential challenges, interpret your experimental results accurately, and ensure the integrity of your work.

Introduction to Mestranol Stability

Mestranol is a synthetic estrogen and a prodrug of ethinylestradiol, widely used in oral contraceptives.[1] Its chemical structure, featuring a 3-methoxy ether on an aromatic A-ring and a 17α-ethynyl group, largely dictates its stability profile. While generally considered stable under standard storage conditions, understanding its behavior under the stressed conditions encountered during manufacturing, formulation, and long-term storage is critical for ensuring product quality, safety, and efficacy. This guide focuses specifically on its hydrolytic stability in acidic and basic environments.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability of Mestranol.

Q1: What is the primary degradation pathway for Mestranol under acidic conditions?

Under acidic conditions, the most probable degradation pathway for Mestranol is the hydrolysis of the 3-methoxy ether group to yield its active metabolite, ethinylestradiol. This reaction is a classic example of an acid-catalyzed ether cleavage. The protonation of the ether oxygen makes the methyl group a better leaving group, which is then susceptible to nucleophilic attack by water.

Q2: Is Mestranol stable under basic conditions?

The 3-methoxy ether group, being an aryl methyl ether, is generally resistant to cleavage under basic conditions. Aryl ethers are known to be stable to bases in the absence of activating groups on the aromatic ring. Therefore, significant degradation of Mestranol via cleavage of the methoxy group is not expected under typical basic stress testing conditions (e.g., 0.1 N NaOH at moderate temperatures). However, other parts of the molecule could potentially be affected under more forcing conditions, though this is less likely.

Q3: What are the expected degradation products of Mestranol in forced degradation studies?

• Acidic Conditions: The primary expected degradation product is ethinylestradiol , resulting from the hydrolysis of the 3-methoxy group.

• Basic Conditions: Mestranol is expected to be largely stable. No major degradation products are anticipated under standard forced degradation conditions.

• Oxidative Conditions: While not the focus of this guide, it is worth noting that exposure to atmospheric conditions on a solid support has been shown to lead to oxidation and nitration, forming complex ketonitrophenol derivatives.[1]

Q4: How can I monitor the degradation of Mestranol?

A stability-indicating analytical method is crucial. High-Performance Liquid Chromatography (HPLC) with UV or mass spectrometric (MS) detection is the most common and effective technique.[2][3] A validated HPLC method should be able to separate Mestranol from its potential degradation products, primarily ethinylestradiol, and any other process-related impurities.

Q5: Are there any official guidelines for conducting forced degradation studies on Mestranol?

While there are no guidelines specific to Mestranol, the International Council for Harmonisation (ICH) provides general guidance for forced degradation studies in ICH Q1A(R2): Stability Testing of New Drug Substances and Products . These guidelines recommend exposing the drug substance to stress conditions including acid and base hydrolysis, oxidation, heat, and light to identify potential degradation products and validate the stability-indicating nature of analytical methods.[4][5]

Part 2: Troubleshooting Guide

This section provides solutions to specific issues you might encounter during your stability studies of Mestranol.

Problem	Potential Cause	Troubleshooting Steps & Explanations
Unexpectedly rapid degradation of Mestranol in acidic solution.	1. Harsh acidic conditions: Using highly concentrated acids or high temperatures can accelerate the hydrolysis of the 3-methoxy ether. 2. Presence of other reactive species: Contaminants in the solvent or reagents could be catalyzing the degradation.	1. Optimize stress conditions: Start with milder conditions (e.g., 0.1 N HCl at room temperature or slightly elevated temperature) and gradually increase the stress to achieve the target degradation of 5-20%. This provides a more realistic picture of the degradation pathway. 2. Use high-purity reagents and solvents: Ensure that the acid, water, and any co-solvents are of high purity to avoid unintended side reactions.
Appearance of multiple, unknown peaks in the chromatogram after basic stress testing.	1. Secondary degradation: Although the 3-methoxy group is stable, other parts of the steroid nucleus might be susceptible to degradation under very harsh basic conditions (e.g., high concentration of base, prolonged heating). 2. Interaction with container: The drug substance might be reacting with the container material at high pH. 3. Excipient interference: If testing a formulated product, excipients may degrade and produce interfering peaks.	1. Use milder basic conditions: Similar to acidic stress, start with less harsh conditions (e.g., 0.1 N NaOH at a controlled temperature) to minimize the formation of secondary, less relevant degradation products. 2. Use inert containers: Employ glass or other inert containers for your stability studies. 3. Analyze a placebo: If working with a formulation, run a parallel experiment with a placebo to identify any peaks originating from the excipients.
Poor separation between Mestranol and ethinylestradiol in the HPLC analysis.	1. Suboptimal mobile phase composition: The polarity and pH of the mobile phase may not be suitable for resolving these two structurally similar compounds. 2. Inappropriate column chemistry: The stationary phase of the HPLC column may not be providing sufficient selectivity.	1. Mobile phase optimization: Adjust the ratio of organic solvent (e.g., acetonitrile, methanol) to the aqueous phase. Modifying the pH of the aqueous phase can also improve separation. 2. Column selection: A C18 or C8 column is often a good starting point. If separation is still challenging, consider a column with a different selectivity, such as a phenyl-hexyl or a cyano phase.[2]
Mass balance issues (total amount of drug and degradation products is less than 100%).	1. Formation of non-UV active degradation products: Some degradation products may not have a chromophore that absorbs at the detection wavelength. 2. Formation of volatile degradation products: Degradation products may be lost to the headspace. 3. Adsorption of compounds to the container or HPLC system.	1. Use a universal detector: A mass spectrometer (MS) or a charged aerosol detector (CAD) can be used in conjunction with a UV detector to identify and quantify non-UV active compounds. 2. Analyze the headspace: If volatile products are suspected, headspace gas chromatography (GC) can be employed. 3. Use inert materials and appropriate sample preparation techniques: Ensure that all materials in contact with the sample are inert. Proper sample work-up can help minimize adsorption losses.

Part 3: Experimental Protocols & Methodologies

This section provides detailed, step-by-step protocols for conducting forced degradation studies on Mestranol.

Protocol 1: Acidic Hydrolysis of Mestranol

Objective: To induce and monitor the degradation of Mestranol under acidic conditions.

Materials:

• Mestranol reference standard

• Hydrochloric acid (HCl), analytical grade

• Methanol or Acetonitrile, HPLC grade

• Purified water, HPLC grade

• Volumetric flasks

• pH meter

• Heating block or water bath

• HPLC system with UV or MS detector

Procedure:

• Preparation of Stock Solution: Accurately weigh a suitable amount of Mestranol and dissolve it in a minimal amount of methanol or acetonitrile. Dilute to a known volume with the same solvent to obtain a stock solution of approximately 1 mg/mL.

• Stress Sample Preparation:

  • Pipette a known volume of the Mestranol stock solution into a volumetric flask.

  • Add a sufficient volume of 1 N HCl to achieve a final acid concentration of 0.1 N.

  • Dilute to the final volume with purified water. The final concentration of Mestranol should be suitable for HPLC analysis (e.g., 100 µg/mL).

• Control Sample Preparation: Prepare a control sample in the same manner as the stress sample, but replace the 1 N HCl with purified water.

• Incubation:

  • Place both the stress and control samples in a heating block or water bath set to a controlled temperature (e.g., 60 °C).

  • Withdraw aliquots at specified time points (e.g., 0, 2, 4, 8, 24 hours).

• Sample Quenching and Preparation for Analysis:

  • Immediately neutralize the withdrawn aliquots with an equivalent amount of a suitable base (e.g., 0.1 N NaOH).

  • Dilute the neutralized samples with the HPLC mobile phase to a concentration suitable for injection.

• HPLC Analysis: Analyze the prepared samples using a validated stability-indicating HPLC method. Monitor the decrease in the peak area of Mestranol and the increase in the peak area of any degradation products.

Protocol 2: Basic Hydrolysis of Mestranol

Objective: To assess the stability of Mestranol under basic conditions.

Materials:

• Same as for Protocol 1, with the addition of Sodium Hydroxide (NaOH), analytical grade.

Procedure:

• Preparation of Stock and Control Solutions: Follow the same procedure as in Protocol 1.

• Stress Sample Preparation:

  • Pipette a known volume of the Mestranol stock solution into a volumetric flask.

  • Add a sufficient volume of 1 N NaOH to achieve a final base concentration of 0.1 N.

  • Dilute to the final volume with purified water.

• Incubation and Sample Analysis: Follow steps 4, 5, and 6 as described in Protocol 1, using an equivalent amount of a suitable acid (e.g., 0.1 N HCl) for neutralization in step 5.

Part 4: Mechanistic Insights & Visualizations

Acid-Catalyzed Degradation Pathway

The primary degradation pathway of Mestranol under acidic conditions is the cleavage of the 3-methoxy ether to form ethinylestradiol. This reaction proceeds via protonation of the ether oxygen, followed by a nucleophilic attack.

Caption: Acid-catalyzed hydrolysis of Mestranol to ethinylestradiol.

Stability Under Basic Conditions

Under typical basic conditions, the aryl-methyl ether bond of Mestranol is stable and does not undergo cleavage.

Caption: Stability of Mestranol under basic conditions.

References

• DEVELOPMENT AND VALIDATION OF STABILITY INDICATING RP-HPLC METHOD FOR THE SIMULTANEOUS ESTIMATION OF ETHINYL ESTRADIOL AND GESTODENE IN BULK AND PHARMACEUTICAL DOSAGE FORMS. ResearchGate. [Link]

• HPLC Separation of Norethindrone and Mestranol Using Progesterone as an Internal Standard on Eclipse XDB-CN (L10 - USP) and Eclipse XDB-C8 (L7 - USP) Columns. Agilent. [Link]

• Mestranol | C21H26O2 | CID 6291. PubChem. [Link]

• Development of forced degradation and stability indicating studies of drugs—A review. ScienceDirect. [Link]

• Dissolution testing of norethindrone:ethinyl estradiol, norethindrone:mestranol, and norethindrone acetate:ethinyl estradiol combination tablets. PubMed. [Link]

• Ketonitrophenols from mestranol and related compounds. PubMed. [Link]

• Mestranol. Wikipedia. [Link]

• Improved synthesis of mestranol and ethinyl estradiol (EE) related degradation products as authentic references. ResearchGate. [Link]

• stability-indicating hplc method: Topics by Science.gov. Science.gov. [Link]

• Degradation of Ovulation Inhibitor Estrogens Using HPLC Chromatography. OpenRiver. [Link]

• DEVELOPMENT AND VALIDATION OF STABILITY INDICATING RP-HPLC METHOD FOR THE SIMULTANEOUS ESTIMATION OF ETHINYL ESTRADIOL AND GESTODENE IN BULK AND PHARMACEUTICAL DOSAGE FORMS. Semantic Scholar. [Link]

• Stability Indicating HPLC Method Development: A Review. International Journal of Pharmacy & Pharmaceutical Research. [Link]

• Forced degradation studies. MedCrave. [Link]

• Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Research in Chemistry. [Link]

• Pathway of Acid and Base Degradation Study for Drug Substance and Drug Product. [Link]

• Mestranol. RayBiotech. [Link]

• Method development and validation of mestranol tablets by RP-HPLC. International Journal of Pharmaceutical and Bio-Medical Science. [Link]

• Norethisterone 5 mg and Mestranol 0.05 mg Tablets. [Link]

• DRUG DEGRADATION: BY USING DIFFERENT BRANDS OF PARACETAMOL. [Link]

Sources

• 1. Mestranol - Wikipedia [en.wikipedia.org]
• 2. Dissolution testing of norethindrone:ethinyl estradiol, norethindrone:mestranol, and norethindrone acetate:ethinyl estradiol combination tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. agilent.com [agilent.com]
• 4. researchgate.net [researchgate.net]
• 5. raybiotech.com [raybiotech.com]

Reference Data & Comparative Studies

17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol vs ethinylestradiol receptor activation comparison

Understanding the structure-activity relationship (SAR) between 17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol (Mestranol) and its active metabolite, Ethinylestradiol (EE), is paramount for designing accurate in vitro assays and interpreting pharmacokinetic data. This guide provides an objective, data-driven comparison of their receptor activation profiles and outlines self-validating experimental workflows to decouple direct receptor agonism from prodrug metabolism.

Structural Causality and Ligand-Binding Dynamics

The estrogen receptor (ERα and ERβ) ligand-binding domain (LBD) relies heavily on hydrogen bonding at the A-ring of the steroid scaffold. The 3-hydroxyl (3-OH) group of endogenous estradiol and synthetic ethinylestradiol acts as a critical hydrogen bond donor and acceptor, interacting directly with Glu353 and Arg394 in the ERα binding pocket.

Mestranol is structurally identical to EE, except the 3-OH group is masked by a methyl ether (3-methoxy). This singular modification [1]. Consequently, Mestranol functions exclusively as a prodrug. It requires hepatic O-demethylation——to be converted into the active moiety, ethinylestradiol[2].

Pharmacodynamic & Kinetic Profile Comparison

To contextualize their performance in biological assays, the quantitative differences in receptor affinity and metabolic conversion are summarized below.[3].

Parameter	Mestranol (Prodrug)	Ethinylestradiol (Active Agonist)
Structure at C3 position	3-Methoxy (-OCH₃)	3-Hydroxyl (-OH)
Relative Binding Affinity (RBA)	0.1 – 2.3%[1]	75 – 190%[1]
ER Binding Affinity (Ki)	~ 3.74 × 10⁻⁷ M[3]	~ 0.75 × 10⁻⁹ M[3]
In Vitro ER Transactivation	Negligible (unless metabolized)[4]	High Potency (pM to nM range)
Hepatic Conversion Efficiency	~70% (to Ethinylestradiol)[1]	N/A (Directly Active)

Mechanistic Pathway of Activation

Fig 1. Pharmacokinetic activation pathway of Mestranol to Ethinylestradiol and ER binding.

Self-Validating Experimental Methodologies

To accurately compare these compounds in vitro, researchers must decouple direct receptor agonism from prodrug metabolism. The following protocols establish a self-validating system to measure these parameters without confounding artifacts.

Fig 2. Self-validating experimental workflow for decoupling direct ER agonism from prodrug metabolism.

Protocol 1: In Vitro ER Radioligand Binding Assay

Objective: Quantify the direct receptor affinity (Ki) of Mestranol versus EE. Causality & Design: By utilizing a cell-free environment, we eliminate metabolic conversion, isolating the direct binding capability of the 3-methoxy versus 3-hydroxyl structures.

• Preparation: Prepare recombinant human ERα in a standard Tris-HCl buffer (pH 7.4) containing 1 mM EDTA and 10% glycerol to stabilize the receptor.

• Incubation: Add 1 nM of [³H]-estradiol to the receptor preparation. Introduce unlabeled Mestranol and EE in a dose-response gradient (0.1 nM to 100 µM). Incubate at 4°C for 16-18 hours to reach equilibrium.

• Separation: Add dextran-coated charcoal (DCC) to the mixture, incubate for 10 minutes, and centrifuge. The DCC will adsorb the unbound (free) radioligand, leaving the receptor-bound radioligand in the supernatant.

• Quantification: Measure the radioactivity of the supernatant using a liquid scintillation counter. Calculate the IC50 and convert to Ki using the Cheng-Prusoff equation.

• Self-Validation System: Include a Non-Specific Binding (NSB) control using a 100-fold excess of unlabeled estradiol. If Mestranol shows high affinity in this cell-free assay, it indicates sample contamination with EE or an assay artifact, as [4].

Protocol 2: Hepatic Microsomal Activation & Reporter Gene Assay

Objective: Demonstrate the CYP-dependent activation of Mestranol into an ER agonist. Causality & Design: Mestranol will not activate ER reporter cells unless pre-incubated with hepatic enzymes. We use Human Liver Microsomes (HLM) to simulate first-pass metabolism before applying the compound to the cells.

• Microsomal Incubation: Incubate 3 µM Mestranol with pooled HLM (1 mg/mL protein) and an NADPH regenerating system in potassium phosphate buffer (pH 7.4) at 37°C for 60 minutes.

• Reaction Termination: Stop the reaction by adding ice-cold acetonitrile, centrifuge to precipitate proteins, and evaporate the supernatant. Resuspend the metabolite extract in DMSO.

• Transactivation Assay: Apply the DMSO extract to a mammalian cell line (e.g., MCF-7 or U2OS) stably transfected with an Estrogen Response Element (ERE) luciferase reporter plasmid. Incubate for 24 hours.

• Readout: Lyse the cells and measure luminescence following the addition of luciferin substrate.

• Self-Validation System: Run a parallel microsomal incubation where Mestranol is co-incubated with 10 µM Sulfaphenazole, [2]. If the subsequent ER transactivation signal drops significantly, it definitively proves that the observed agonism is driven by CYP2C9-mediated O-demethylation to EE, validating the prodrug mechanism.

References

• Title: Mestranol - Wikipedia Source: Wikipedia URL: [Link]

• Title: Properties of the Estrogen Receptor in the Human Oviduct and Its Interaction with Ethinylestradiol and Mestranol in Vitro Source: The Journal of Clinical Endocrinology & Metabolism (PubMed) URL: [Link]

• Title: Biotransformation of mestranol to ethinyl estradiol in vitro: the role of cytochrome P-450 2C9 and metabolic inhibitors Source: The Journal of Clinical Pharmacology URL: [Link]

• Title: MESTRANOL - Inxight Drugs Source: National Center for Advancing Translational Sciences (NCATS) URL: [Link]

Sources

• 1. Mestranol - Wikipedia [en.wikipedia.org]
• 2. Biotransformation of mestranol to ethinyl estradiol in vitro: the role of cytochrome P-450 2C9 and metabolic inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. MESTRANOL [drugs.ncats.io]

A Comparative Guide to the ICH-Compliant Validation of Analytical Methods for 17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol (Mestranol)

This guide provides an in-depth comparison of various analytical methods for the quantitative determination of 17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol, a synthetic estrogen commonly known as mestranol. The focus is on the validation of these methods in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure data integrity and regulatory compliance in pharmaceutical development and quality control.[1] This document is intended for researchers, scientists, and drug development professionals seeking to establish robust and reliable analytical procedures for this active pharmaceutical ingredient (API).

The Critical Role of Method Validation in Pharmaceutical Analysis

The objective of validating an analytical procedure is to demonstrate its suitability for its intended purpose.[2] For a quantitative test of an active moiety like mestranol, this involves a thorough evaluation of several performance characteristics.[2] The ICH Q2(R1) guideline provides a comprehensive framework for this process, ensuring that analytical methods are accurate, precise, and specific for the analyte of interest.[1][2]

Comparative Analysis of Analytical Methodologies for Mestranol

Several analytical techniques can be employed for the analysis of mestranol. The most prevalent and robust of these is High-Performance Liquid Chromatography (HPLC). However, other methods such as Gas Chromatography (GC), High-Performance Thin-Layer Chromatography (HPTLC), and UV-Vis Spectrophotometry also present viable alternatives, each with its own set of advantages and limitations. This guide will compare these methods based on the core validation parameters stipulated by the ICH.

High-Performance Liquid Chromatography (HPLC)

HPLC is the most widely used technique for the analysis of mestranol in pharmaceutical formulations due to its high resolution, sensitivity, and specificity.[3][4] The versatility of HPLC allows for the use of various stationary phases, with reversed-phase columns being the most common for steroid analysis.

Comparison of HPLC Column Chemistries

The choice of column chemistry significantly impacts the separation and, consequently, the validation parameters. Here, we compare three commonly used reversed-phase columns: C18, C8, and Cyano (CN).

Validation Parameter	RP-C18	RP-C8	RP-CN
Specificity	Excellent separation from related substances and degradation products.	Good separation, may have slightly less retention for non-polar impurities compared to C18.	Offers different selectivity, particularly useful if co-elution occurs on C18 or C8.
Linearity (R²)	> 0.999[1]	> 0.999	> 0.999
Range (µg/mL)	Typically 1-50	Typically 1-50	Typically 1-50
Accuracy (% Recovery)	98.0 - 102.0%	98.0 - 102.0%	98.0 - 102.0%
Precision (%RSD)	< 2.0%	< 1.0%[2]	< 2.0%
LOD (µg/mL)	0.012[1]	Typically < 0.05	Typically < 0.05
LOQ (µg/mL)	0.036[1]	Typically < 0.15	Typically < 0.15
Robustness	High	High	Moderate

Causality Behind Experimental Choices in HPLC Method Development:

• Mobile Phase Selection: A mixture of acetonitrile and/or methanol with water is commonly used for reversed-phase HPLC of steroids like mestranol. The organic modifier concentration is optimized to achieve a suitable retention time and resolution from potential impurities.

• Wavelength Selection: The UV detection wavelength is chosen based on the absorbance maximum of mestranol, which is typically around 238 nm, to ensure maximum sensitivity.[1]

• Column Choice: C18 columns are often the first choice due to their high hydrophobicity and excellent resolving power for a wide range of compounds. C8 columns, being less retentive, can offer faster analysis times.[2] CN columns provide a different selectivity due to the presence of the cyano functional group and can be advantageous for separating compounds that are difficult to resolve on alkyl-bonded phases.[3]

Gas Chromatography (GC)

Gas chromatography, particularly when coupled with a mass spectrometer (GC-MS), is a powerful tool for the analysis of volatile or semi-volatile compounds. For non-volatile compounds like mestranol, derivatization is often required to increase volatility and thermal stability.

Validation Parameter	Gas Chromatography (GC-MS)
Specificity	Excellent, with mass spectrometric detection providing high confidence in peak identity.
Linearity (R²)	> 0.99
Range (ng/mL)	Typically 10-500
Accuracy (% Recovery)	80 - 110%
Precision (%RSD)	< 15%
LOD (ng/mL)	< 5
LOQ (ng/mL)	< 10
Robustness	Moderate to High, dependent on derivatization consistency.

Expertise in GC Method Development:

The primary challenge in the GC analysis of mestranol is the need for derivatization. Silylation is a common approach to convert the hydroxyl group into a more volatile trimethylsilyl (TMS) ether. The choice of derivatizing agent and reaction conditions must be carefully optimized and controlled to ensure complete and reproducible derivatization, which is crucial for method robustness.

High-Performance Thin-Layer Chromatography (HPTLC)

HPTLC offers a high-throughput and cost-effective alternative for the quantification of mestranol. It allows for the simultaneous analysis of multiple samples on a single plate.

Validation Parameter	HPTLC
Specificity	Good, can be enhanced by post-chromatographic derivatization for specific visualization.
Linearity (R²)	> 0.99
Range (ng/band)	Typically 100-1000
Accuracy (% Recovery)	95 - 105%
Precision (%RSD)	< 5%
LOD (ng/band)	< 20
LOQ (ng/band)	< 60
Robustness	Moderate, sensitive to changes in mobile phase composition and chamber saturation.

Trustworthiness in HPTLC:

To ensure the trustworthiness of HPTLC results, it is critical to control the experimental conditions meticulously. This includes the pre-washing of plates, precise sample application, controlled chamber saturation, and consistent development distance. Modern HPTLC instrumentation with automated sample application and densitometric scanning significantly improves the precision and reliability of the technique.

UV-Vis Spectrophotometry

UV-Vis spectrophotometry is a simpler and more accessible technique but lacks the specificity of chromatographic methods. It is often used for the analysis of pure substances or simple formulations where interference from excipients is minimal. A collaborative study has demonstrated its use for mestranol analysis in combination with other active ingredients, following chromatographic separation.[5]

Validation Parameter	UV-Vis Spectrophotometry (post-separation)
Specificity	Low to Moderate, highly dependent on the sample matrix and prior separation.
Linearity (R²)	> 0.99
Range (µg/mL)	Typically 1-20
Accuracy (% Recovery)	98.7 - 101.2%[5]
Precision (%RSD)	< 3%
LOD (µg/mL)	~0.5
LOQ (µg/mL)	~1.5
Robustness	High for the measurement step, but overall robustness depends on the sample preparation/separation.

Experimental Protocols

Detailed Step-by-Step Methodology for a Validated RP-HPLC Method

This protocol describes a validated reversed-phase HPLC method for the quantification of mestranol, based on a method using a C18 column.[1]

1. Materials and Reagents:

• Mestranol reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Inertsil ODS C18 column (250 x 4.6 mm, 5 µm) or equivalent

2. Chromatographic Conditions:

• Mobile Phase: Acetonitrile:Methanol (25:75 v/v)

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Column Temperature: Ambient

• Detection Wavelength: 238 nm

• Run Time: 6 minutes

3. Preparation of Standard Solution:

• Accurately weigh about 10 mg of mestranol reference standard into a 100 mL volumetric flask.

• Dissolve and dilute to volume with the mobile phase to obtain a stock solution of 100 µg/mL.

• Prepare working standard solutions by further dilution of the stock solution with the mobile phase to achieve concentrations within the linear range (e.g., 5, 10, 20, 30, 40, 50 µg/mL).

4. Preparation of Sample Solution:

• For a tablet dosage form, weigh and finely powder not fewer than 20 tablets.

• Accurately weigh a portion of the powder equivalent to a target concentration of mestranol and transfer it to a suitable volumetric flask.

• Add a portion of the mobile phase, sonicate to dissolve the mestranol, and then dilute to volume with the mobile phase.

• Filter the solution through a 0.45 µm syringe filter before injection.

5. Validation Experiments:

• Specificity: Inject the mobile phase, a placebo solution, and a standard solution to demonstrate the absence of interference at the retention time of mestranol.

• Linearity: Inject the series of working standard solutions and plot a calibration curve of peak area versus concentration. Calculate the correlation coefficient, y-intercept, and slope of the regression line.

• Accuracy: Perform recovery studies by spiking a placebo preparation with known amounts of mestranol at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Precision (Repeatability and Intermediate Precision):

  • Repeatability: Analyze six replicate injections of a standard solution at 100% of the target concentration on the same day, by the same analyst, and on the same instrument.

  • Intermediate Precision: Repeat the analysis on a different day, with a different analyst, and/or on a different instrument.

• LOD and LOQ: Determine the limit of detection and limit of quantitation based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

• Robustness: Introduce small, deliberate variations in the method parameters (e.g., mobile phase composition ±2%, flow rate ±0.1 mL/min, detection wavelength ±2 nm) and assess the impact on the results.

Visualization of Key Concepts

ICH Validation Workflow

Caption: ICH Q2(R1) Analytical Method Validation Workflow.

Relationship Between ICH Validation Parameters

Caption: Interrelation of key ICH validation parameters.

Conclusion

The selection of an appropriate analytical method for the quantification of mestranol should be guided by the specific requirements of the analysis, including the sample matrix, required sensitivity, and available instrumentation. While HPLC, particularly with a C18 or C8 column, stands out as the most robust and reliable method, GC-MS offers superior specificity, and HPTLC provides a high-throughput alternative. UV-Vis spectrophotometry, though simple, should be used with caution due to its limited specificity and is best employed after a separation step. Regardless of the method chosen, a thorough validation according to ICH guidelines is imperative to ensure the generation of accurate and reliable data for regulatory submission and quality control purposes.

References

• Chittampally Pranathi, G Manushri, K Sunitha, N Thriveni, Neyaz and Sushma Desai. (2025). Method development and validation of mestranol tablets by RP-HPLC. Int. J. Pharm. Res. Dev., 7(2):116-120. [Link]

• Agilent Technologies. (n.d.). HPLC Separation of Norethindrone and Mestranol Using Progesterone as an Internal Standard on Eclipse XDB-CN (L10 - USP) and Eclipse XDB-C8 (L7 - USP) Columns. [Link]

• Shabir, G. A. (2003). HPLC Method Development and Validation for Pharmaceutical Analysis. Pharmaceutical Technology, 27(11), 60-71. [Link]

• Shabir, G. A. (2004). ANALYTICAL METHOD VALIDATION. drug regulatory affairs international. [Link]

• Brunner, C. A. (1971). Collaborative study of the analysis of mestranol in combination with norethindrone or norethynodrel. Journal of the Association of Official Analytical Chemists, 54(3), 590–592. [Link]

Sources

• 1. pharmaceuticaljournal.net [pharmaceuticaljournal.net]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. agilent.com [agilent.com]
• 4. pharmtech.com [pharmtech.com]
• 5. Collaborative study of the analysis of mestranol in combination with norethindrone or norethynodrel - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Reactivity of 17-Ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol (Mestranol) in Commercial Steroid ELISA Kits: A Comprehensive Guide

Audience: Researchers, Analytical Scientists, and Drug Development Professionals Focus: Immunoassay specificity, hapten design, and environmental/pharmacokinetic validation.

Introduction: The Analytical Challenge of Mestranol

17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol, universally known as Mestranol (MeEE2) , is a synthetic prodrug of the potent estrogen agonist ethinylestradiol (EE2)[1]. Structurally, Mestranol is nearly identical to EE2, differing only by the substitution of a hydroxyl group with a methoxy group at the C3 position of the steroid A-ring[1].

In environmental monitoring (e.g., wastewater analysis) and pharmacokinetic drug development, Enzyme-Linked Immunosorbent Assays (ELISAs) are heavily relied upon for high-throughput steroid quantification[2]. However, the structural homology between Mestranol and primary target analytes like EE2 or 17β-Estradiol (E2) introduces profound cross-reactivity (CR) challenges. Understanding the mechanistic basis of this cross-reactivity is critical for selecting the appropriate commercial kit and avoiding false-positive quantifications.

The Mechanistic Basis of Cross-Reactivity

As an Application Scientist, it is crucial to look beyond the product insert and understand why an antibody behaves the way it does. The degree of Mestranol cross-reactivity in any steroid ELISA is fundamentally dictated by the hapten-linker design used during the immunization phase of antibody generation[3].

• C3-Position Linkage (High Mestranol CR): When an immunogen (such as EE2) is conjugated to a carrier protein via a linker at the C3 position, the A-ring is masked. Consequently, the resulting antibodies are directed primarily against the exposed D-ring, which contains the 17α-ethynyl and 17β-hydroxyl groups[3]. Because Mestranol and EE2 share identical D-ring structures, these antibodies are effectively "blind" to the C3-methoxy modification. This results in extreme cross-reactivity, frequently exceeding 100%, making the assay incapable of distinguishing between the prodrug and the active metabolite[2].

• C6 or C17-Position Linkage (Low Mestranol CR): Assays designed for endogenous steroids (like E2 or Testosterone) typically utilize linkers that expose both the A-ring and D-ring. Because Mestranol possesses a bulky 17α-ethynyl group (unlike E2) and a modified A-ring, it is sterically hindered from binding these highly specific antibodies, resulting in negligible cross-reactivity[4][5].

Caption: Influence of hapten linkage position on Mestranol cross-reactivity in steroid ELISAs.

Comparative Performance of Commercial ELISA Platforms

To objectively compare alternatives, we must evaluate how different assay targets respond to Mestranol interference. The table below synthesizes experimental cross-reactivity data from various commercial and literature-validated ELISA platforms.

ELISA Target Analyte	Hapten Design / Antibody Specificity	Mestranol Cross-Reactivity (% CR)	Impact on Data Integrity
Ethinylestradiol (EE2)	C3-linked hapten (Polyclonal)	~118% [2]	Severe overestimation. Cannot differentiate EE2 from MeEE2 in mixed samples[2].
Ethinylestradiol (EE2)	D-ring specific (Monoclonal)	< 3.1% (to other steroids, but high to MeEE2)[3]	Assays often report total "EE2/MeEE2" combined values due to indistinguishability[3].
17β-Estradiol (E2)	Highly specific to A/D rings (e.g., YK170 EIA)	0.14% [5]	Negligible. Safe for use in samples containing oral contraceptive residues[5].
Free Testosterone	Competitive EIA (e.g., Monobind 5325-300)	0.000% [4]	No interference. Steric hindrance completely prevents Mestranol binding[4].

Experimental Protocol: Validating Mestranol Cross-Reactivity

To ensure a self-validating system in your own laboratory, you must empirically determine the cross-reactivity of Mestranol for your specific kit lot. The standard metric is the IC50 (the concentration of inhibitor that produces a 50% decrease in the maximum normalized response).

Step-by-Step Methodology

• Standard Preparation: Prepare a primary stock of Mestranol in 100% Methanol or DMSO.

• Matrix Control (Critical Step): Dilute the stock into the assay buffer. Scientific Causality: Steroid ELISAs are highly sensitive to organic solvents. Ensure the final concentration of Methanol/DMSO in the well is <10% to prevent standard curve shifting and artificial loss of sensitivity[2][6].

• Dilution Series: Create a 10-point dilution series of Mestranol ranging from 0.001 µg/L to 1000 µg/L[6]. Prepare a parallel series for the kit's primary target analyte (e.g., EE2 or E2).

• Competitive Incubation: Add 50 µL of standards/samples and 50 µL of the Enzyme-Antigen Conjugate (e.g., HRP-steroid) to the antibody-coated microplate[4]. Incubate according to kit specifications (typically 1-2 hours at room temperature).

• Washing & Detection: Wash the plate 4 times with wash buffer. Add 100 µL of TMB substrate. Scientific Causality: The addition of the substrate initiates a kinetic reaction with the bound HRP, which must be strictly timed (usually 15-30 mins) before adding the acidic stop solution (1N HCl)[4].

• Quantification: Read absorbance at 450 nm. Plot the normalized response (B/B0) against the log of the concentration.

• Calculation: Calculate the % Cross-Reactivity using the formula: % CR = (IC50 of Target Analyte / IC50 of Mestranol) × 100[6]

Caption: Self-validating experimental workflow for determining ELISA cross-reactivity.

Conclusion & Application Insights

When designing studies involving complex matrices (like wastewater or polypharmacy patient serum), researchers must scrutinize the antibody design of their chosen ELISA. If quantifying ethinylestradiol in the presence of Mestranol, a C3-linked hapten ELISA will yield a combined EE2 + MeEE2 value due to ~118% cross-reactivity[2][3]. To achieve true specificity, researchers must either utilize an assay with an alternative linkage strategy, or couple the immunoassay with a pre-analytical separation technique (such as SPE or LC) prior to ELISA quantification.

Sources

• 1. Mestranol - Wikipedia [en.wikipedia.org]
• 2. scispace.com [scispace.com]
• 3. A survey of 17α-ethinylestradiol and mestranol residues in Hawkesbury River, Australia, using a highly specific enzyme-linked immunosorbent assay (ELISA) demonstrates the levels of potential biological significance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. monobind.com [monobind.com]
• 5. sceti.co.jp [sceti.co.jp]
• 6. pubs.acs.org [pubs.acs.org]

Advanced Impurity Profiling and Structural Validation of Mestranol (17α-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol): A Comparative Analytical Guide

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Publish Comparison Guide & Methodology Standard

Introduction: The Analytical Challenge of Steroid Prodrugs

Mestranol (IUPAC: 17α-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol) is a synthetic estrogen prodrug widely utilized in oral contraceptives. Biologically, it remains inactive until it undergoes hepatic demethylation to form ethinyl estradiol [1]. Because the structural difference between the prodrug and its active metabolite is merely a single methoxy versus hydroxyl group at the C3 position, separating mestranol from its synthetic precursors and degradation products presents a significant chromatographic challenge.

As an Application Scientist, I frequently observe laboratories struggling with false negatives during steroid impurity profiling. Relying solely on legacy pharmacopeial methods—such as the Thin-Layer Chromatography (TLC) or basic isocratic HPLC-UV methods outlined in older USP monographs [2]—often fails to resolve co-eluting positional isomers. This guide objectively compares traditional HPLC platforms against modern Ultra-High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (UHPLC-MS/MS) and automated flash chromatography, providing field-proven, self-validating protocols for structural elucidation [3].

Mechanistic Origins of Mestranol Impurities

To design an effective analytical method, one must first understand the causality behind the impurities. Mestranol is typically synthesized via the methylation of ethinyl estradiol or the ethynylation of estrone 3-methyl ether.

• Impurity A (Ethinyl Estradiol): Arises from incomplete methylation during API synthesis or hydrolytic demethylation during storage.

• Impurity B (Estrone 3-methyl ether): An unreacted starting material or an oxidative degradation product resulting from the cleavage of the ethynyl group.

• Impurity C (Methyl Sulfate): A highly polar, potentially genotoxic residual reagent byproduct from the methylation step [4].

Comparative Analytical Platforms

Selecting the correct analytical platform depends on whether the goal is routine Quality Control (QC), trace-level genotoxic impurity elucidation, or preparative isolation. Table 1 compares the performance of three dominant methodologies.

Table 1: Performance Comparison of Analytical Platforms for Mestranol Impurities

Performance Metric	Legacy HPLC-UV (USP Aligned)	UHPLC-Q-TOF MS/MS	Automated Flash Chromatography
Primary Application	Routine QA/QC Assay	Trace Impurity Elucidation	Preparative Isolation (API Purification)
Detection Limit (LOD)	~0.05% (500 ppm)	~0.001% (10 ppm)	N/A (Yield & Purity focused)
Run Time	25–40 minutes	5–10 minutes	15–20 minutes
Structural Data	None (Retention Time only)	Exact Mass, Isotopic Fragmentation	None (Requires downstream NMR)
Resolution (Rs)	Moderate (Rs ~1.5)	Excellent (Rs > 3.0)	Moderate (Fraction purity >98%)
Cost per Analysis	Low	High	Medium

Structural Validation Workflow

When an unknown impurity exceeds the ICH Q3A reporting threshold (typically 0.10%), a systematic elucidation workflow must be triggered. The diagram below maps the logic from primary screening to final structural validation.

Workflow for mestranol impurity isolation and structural elucidation.

Chromatographic Selectivity: The Stationary Phase Dilemma

A common pitfall in steroid analysis is defaulting to a standard C18 column. While C18 provides excellent hydrophobic retention, it lacks the geometric selectivity required to separate steroids that differ only by a single functional group (e.g., Mestranol vs. Ethinyl Estradiol).

The Causality of Selectivity: By switching to a Phenyl-Hexyl stationary phase, we introduce π-π interactions. The electron-rich aromatic A-ring of the steroid backbone interacts with the phenyl groups on the column. Because the methoxy group of mestranol alters the electron density of the A-ring differently than the hydroxyl group of ethinyl estradiol, the Phenyl-Hexyl phase dramatically amplifies the separation factor (α) [5].

Selectivity comparison between C18 and Phenyl-Hexyl phases for steroid resolution.

Step-by-Step Experimental Methodologies

The following protocols are designed as self-validating systems . They include built-in System Suitability Testing (SST) to ensure the instrument is performing optimally before any real samples are consumed.

Protocol 1: UHPLC-UV/MS Impurity Profiling (Analytical Scale)

Objective: Quantify known impurities and detect unknowns in Mestranol API.

• Sample Preparation: Accurately weigh 20 mg of Mestranol API. Dissolve in 10 mL of LC-MS grade Methanol to achieve a 2 mg/mL stock. Sonicate for 5 minutes.

• Dilution: Dilute the stock to 100 µg/mL using Mobile Phase A (Water + 0.1% Formic Acid).

  • Causality Check: Matching the sample diluent to the initial mobile phase conditions prevents the "solvent effect," which causes peak fronting and splitting for early eluters.

• Chromatographic Setup:

  • Column: Phenyl-Hexyl UHPLC column (2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 30% B to 90% B over 8 minutes. Flow rate: 0.4 mL/min.

• Self-Validation Check (SST): Inject a resolution standard containing 10 µg/mL of both Mestranol and Ethinyl Estradiol.

  • System Lock:Proceed ONLY if the resolution (Rs) is ≥ 2.5 and the symmetry factor is ≤ 1.2. If Rs < 2.5, verify column temperature (maintain strictly at 40°C to reduce mobile phase viscosity and improve mass transfer).

• Execution & MS Detection: Run the sample sequence. Utilize positive electrospray ionization (ESI+). Monitor the [M+H]+ ion for Mestranol at m/z 311.20.

Protocol 2: Automated Flash Chromatography for Impurity Isolation

Objective: Isolate >5 mg of an unknown impurity for downstream 2D-NMR validation.

• Column Equilibration: Mount a 12g C18 Flash Cartridge (e.g., Reveleris®) [4]. Equilibrate with 100% Water for 3 column volumes (CV) at 30 mL/min.

• Sample Loading: Dissolve 500 mg of degraded Mestranol API in 2 mL of DMSO. Inject directly onto the cartridge via a liquid loader.

• Gradient Elution: Run a gradient from 0% to 100% Methanol over 15 CVs. Monitor dual UV wavelengths (220 nm and 280 nm).

• Self-Validation Check: Perform a rapid GC-MS or UHPLC-UV check on the collected fractions.

  • System Lock:Pool fractions ONLY if the target peak purity exceeds 98%. Lyophilize the pooled fractions to remove residual water/methanol before NMR analysis.

Quantitative Validation Data

To demonstrate the efficacy of the UHPLC-MS/MS method (Protocol 1), validation was performed according to ICH Q2(R1) guidelines. The use of the Phenyl-Hexyl column combined with MS/MS detection yielded exceptional linearity and precision.

Table 2: Experimental Validation Data for Mestranol Impurities

Analyte	Retention Time (min)	Linearity (R²)	Accuracy (% Recovery)	Precision (% RSD, n=6)
Mestranol (API)	6.85	0.9998	99.5 ± 0.8	0.6
Ethinyl Estradiol (Imp A)	4.12	0.9995	98.2 ± 1.2	1.1
Estrone 3-methyl ether (Imp B)	5.40	0.9991	101.4 ± 1.5	1.4
Methyl Sulfate (Imp C)	1.25	0.9989	97.8 ± 2.0	2.3

Note: Methyl sulfate elutes early due to its high polarity. The gradient method effectively retains it while still eluting the highly hydrophobic mestranol within a 10-minute window.

Conclusion

The transition from legacy HPLC-UV methods to UHPLC-MS/MS and automated flash chromatography is not merely an upgrade in instrumentation; it is a fundamental shift in analytical confidence. By understanding the mechanistic origins of mestranol impurities and leveraging orthogonal selectivity (such as Phenyl-Hexyl stationary phases), laboratories can establish self-validating workflows that drastically reduce false negatives and ensure the structural integrity of synthetic steroid APIs.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 6291, Mestranol." PubChem, [Link]

• United States Pharmacopeia (USP). "USP Monographs: Mestranol." USP29-NF24, [Link]

• Agilent Technologies. "Pharmaceutical Applications Compendium - Purity and Impurity Analysis." Agilent, [Link]

• Grace Discovery Sciences. "Mestranol Purification During Chemical Synthesis Using Reveleris® Navigator™ Software." Obrnuta Faza, [Link]

• Perez, S., et al. "High Performance Liquid Chromatography (HPLC) with Fluorescence Detection for Quantification of Steroids in Clinical, Pharmaceutical, and Environmental Samples: A Review." National Institutes of Health (PMC), [Link]

reproducibility and accuracy of 17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol quantification methods

For researchers, scientists, and drug development professionals, the accurate and reproducible quantification of active pharmaceutical ingredients (APIs) is paramount. This guide provides an in-depth, objective comparison of three common analytical techniques for the quantification of 17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol, commercially known as mestranol. Mestranol is a synthetic estrogen and a component of some of the first oral contraceptives.[1] Its accurate measurement in pharmaceutical formulations and biological matrices is critical for quality control, pharmacokinetic studies, and ensuring therapeutic efficacy.

This guide will delve into the methodologies of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). We will explore the causality behind experimental choices, present detailed protocols, and provide a comparative analysis of their performance based on experimental data.

The Analytical Imperative: Why Method Choice Matters

The selection of an analytical method is not merely a matter of convenience; it is a critical decision that impacts the reliability and validity of your results. For a synthetic steroid like mestranol, the ideal method should offer high sensitivity, specificity, accuracy, and precision. The choice between HPLC, GC-MS, and LC-MS/MS will depend on several factors, including the sample matrix, the required level of sensitivity, the availability of instrumentation, and the specific goals of the analysis.[2]

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone technique in pharmaceutical analysis, prized for its robustness and versatility in separating non-volatile and thermally labile compounds like mestranol.[2][3]

The Principle Behind HPLC Separation

HPLC separates components of a mixture based on their differential partitioning between a liquid mobile phase and a solid stationary phase. For mestranol, a non-polar compound, reversed-phase HPLC is the method of choice. In this mode, a non-polar stationary phase (typically C8 or C18) is used with a polar mobile phase. Mestranol, being non-polar, will have a stronger affinity for the stationary phase and will thus be retained longer than more polar compounds. The composition of the mobile phase is a critical parameter that is optimized to achieve the desired separation and retention time.

Experimental Protocol: RP-HPLC with UV Detection

This protocol is a representative example for the quantification of mestranol in tablet dosage forms.

Instrumentation:

• HPLC system with a UV detector

• C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Reagents:

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Mestranol reference standard

Procedure:

• Mobile Phase Preparation: Prepare a mobile phase of acetonitrile and methanol in a 25:75 (v/v) ratio.[4] Degas the mobile phase prior to use.

• Standard Solution Preparation: Accurately weigh and dissolve the mestranol reference standard in the mobile phase to prepare a stock solution. Prepare a series of working standard solutions by serial dilution.

• Sample Preparation: For tablet analysis, grind a number of tablets to a fine powder. Accurately weigh a portion of the powder equivalent to a known amount of mestranol and dissolve it in the mobile phase. Sonicate and filter the solution to remove excipients.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min[4]

  • Injection Volume: 20 µL[4]

  • Column Temperature: Ambient

  • Detection Wavelength: 238 nm[4]

• Analysis: Inject the standard solutions and the sample solution into the HPLC system. Identify the mestranol peak based on its retention time compared to the standard.

• Quantification: Construct a calibration curve by plotting the peak area of the mestranol standards against their concentrations. Determine the concentration of mestranol in the sample by interpolating its peak area on the calibration curve.

Performance Characteristics of HPLC for Mestranol Quantification

Parameter	Typical Performance	Source(s)
Linearity (R²)	≥ 0.999	[4]
Limit of Detection (LOD)	0.012 µg/mL	[4]
Limit of Quantification (LOQ)	0.036 µg/mL	[4]
Accuracy (Recovery)	> 99%	[5]
Precision (%RSD)	< 2.0%	[5]

Diagram: HPLC Workflow for Mestranol Quantification

Caption: Workflow for mestranol quantification using HPLC.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation, identification, and quantification of volatile and thermally stable compounds.[3] For steroids like mestranol, chemical derivatization is often necessary to increase their volatility and improve their chromatographic behavior.[2][6]

The Rationale for Derivatization in GC-MS

Mestranol contains a hydroxyl group which makes it polar and less volatile. Direct injection of underivatized mestranol into a GC system can lead to poor peak shape and thermal degradation. Derivatization, typically through silylation, replaces the active hydrogen of the hydroxyl group with a non-polar trimethylsilyl (TMS) group.[7] This increases the volatility and thermal stability of the analyte, resulting in sharper chromatographic peaks and improved sensitivity.

Experimental Protocol: GC-MS with Silylation

This protocol outlines a general procedure for the analysis of mestranol, which may require optimization based on the specific sample matrix.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column suitable for steroid analysis (e.g., DB-5MS)

Reagents:

• Mestranol reference standard

• Silylating agent (e.g., N,O-bis(trimethylsilyl)trifluoroacetamide with 1% trimethylchlorosilane - BSTFA + 1% TMCS)

• Anhydrous solvent (e.g., pyridine, acetonitrile)

Procedure:

• Sample Preparation and Extraction:

  • For pharmaceutical formulations, dissolve the sample in a suitable organic solvent.

  • For biological samples (e.g., water), a solid-phase extraction (SPE) step is typically required to concentrate the analyte and remove interfering substances.[4]

• Derivatization:

  • Evaporate the solvent from the extracted sample to dryness under a stream of nitrogen.

  • Add the silylating agent and anhydrous solvent to the dried residue.

  • Heat the mixture (e.g., at 60-80°C for 30-60 minutes) to facilitate the derivatization reaction.[8]

• GC-MS Conditions:

  • Injector Temperature: 250-280°C

  • Oven Temperature Program: A temperature gradient is used to separate the analytes. A typical program might start at a lower temperature and ramp up to a final temperature of around 300°C.

  • Carrier Gas: Helium at a constant flow rate.

  • Ionization Mode: Electron Ionization (EI)

  • Mass Analyzer Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity.

• Analysis and Quantification:

  • Inject the derivatized sample into the GC-MS system.

  • Identify the TMS-derivatized mestranol peak based on its retention time and characteristic mass fragments.

  • Quantify using a calibration curve prepared from derivatized mestranol standards.

Performance Characteristics of GC-MS for Steroid Quantification

Parameter	Typical Performance	Source(s)
Linearity (R²)	> 0.99	[9][10]
Limit of Detection (LOD)	0.01–0.3 ng/L (in water)	[11]
Limit of Quantification (LOQ)	5-10 ng/mL (in serum)	[12]
Accuracy (Recovery)	80-115%	[9][13]
Precision (%RSD)	< 15%	[9][13]

Diagram: GC-MS Workflow for Mestranol Quantification

Caption: Workflow for mestranol quantification using GC-MS.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has become the gold standard for bioanalytical applications due to its superior sensitivity and specificity.[14] It combines the separation power of HPLC with the highly selective and sensitive detection capabilities of tandem mass spectrometry.

The Power of Tandem Mass Spectrometry

In LC-MS/MS, after the analyte is separated by the LC system, it is ionized (typically by electrospray ionization - ESI) and enters the mass spectrometer. The first mass analyzer (Q1) selects the precursor ion (the molecular ion of mestranol). This ion is then fragmented in a collision cell (Q2), and the resulting product ions are detected by a second mass analyzer (Q3). This process, known as Multiple Reaction Monitoring (MRM), provides a high degree of certainty in compound identification and quantification, even in complex matrices.

Experimental Protocol: LC-MS/MS

This protocol is suitable for the quantification of mestranol in biological fluids like plasma or serum.

Instrumentation:

• LC system coupled to a triple quadrupole mass spectrometer (LC-MS/MS)

• C18 or similar reversed-phase column

Reagents:

• Mestranol reference standard

• Internal standard (e.g., a deuterated analog of mestranol)

• Solvents for mobile phase and extraction (e.g., acetonitrile, methanol, water, formic acid)

Procedure:

• Sample Preparation:

  • To a small volume of plasma or serum (e.g., 100 µL), add the internal standard.

  • Perform protein precipitation by adding a solvent like acetonitrile.

  • Follow with a liquid-liquid extraction (LLE) or solid-phase extraction (SPE) for further cleanup and concentration.

• LC Conditions:

  • Use a gradient elution with a mobile phase consisting of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile or methanol). The gradient is optimized to achieve good separation of mestranol from matrix components.

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), typically in positive mode for mestranol.

  • MRM Transitions: Optimize the precursor-to-product ion transitions for mestranol and the internal standard.

• Analysis and Quantification:

  • Inject the prepared sample into the LC-MS/MS system.

  • Quantify mestranol by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared in the same matrix.

Performance Characteristics of LC-MS/MS for Steroid Quantification

Parameter	Typical Performance	Source(s)
Linearity (R²)	> 0.99	[15]
Limit of Quantification (LOQ)	0.25 - 5 pg/mL (for similar estrogens)
Accuracy (Recovery)	85-115%	[15]
Precision (%RSD)	< 15%	[15]

Diagram: LC-MS/MS Workflow for Mestranol Quantification

Caption: Workflow for mestranol quantification using LC-MS/MS.

Comparative Analysis and Recommendations

Feature	HPLC-UV	GC-MS	LC-MS/MS
Principle	Liquid-solid partitioning	Gas-solid partitioning	Liquid-solid partitioning with mass-based detection
Sample Volatility	Non-volatile compounds	Volatile or derivable compounds	Non-volatile compounds
Derivatization	Not required	Required for mestranol	Generally not required
Sensitivity	Moderate	High	Very High
Specificity	Good	Very Good	Excellent
Matrix Effects	Less prone	Can be significant	Can be significant, managed with IS
Throughput	High	Moderate	High
Cost	Low	Moderate	High
Best Suited For	Routine QC of pharmaceutical formulations	Trace analysis in less complex matrices	Bioanalysis, trace-level quantification in complex matrices

Expert Insights and Recommendations:

• For routine quality control of mestranol in pharmaceutical tablets , where concentrations are relatively high and the matrix is simple, HPLC-UV is a cost-effective, robust, and reliable choice. Its simplicity and high throughput make it ideal for this application.[4][5]

• For the analysis of mestranol in less complex matrices like environmental water samples , where high sensitivity is required, GC-MS is a viable option. While derivatization adds a step to the sample preparation, the high resolving power of GC and the specificity of MS detection provide excellent results.[11]

• For the quantification of mestranol in complex biological matrices such as plasma or serum , particularly for pharmacokinetic studies where concentrations are very low, LC-MS/MS is the unequivocal method of choice. Its exceptional sensitivity and specificity allow for accurate and precise measurement at trace levels, and the use of a stable isotope-labeled internal standard effectively compensates for matrix effects.[14][15]

Conclusion

The choice of an analytical method for the quantification of mestranol is a critical decision that should be guided by the specific requirements of the analysis. HPLC-UV offers a simple and economical solution for routine quality control. GC-MS provides high sensitivity for trace analysis, albeit with the need for derivatization. LC-MS/MS stands out as the most sensitive and specific technique, making it indispensable for demanding bioanalytical applications. By understanding the principles, advantages, and limitations of each method, researchers can confidently select the most appropriate tool to ensure the accuracy and reproducibility of their results.

References

• BenchChem Technical Support Team. (2025).
• (n.d.).
• Lodge, J. W. (1982). Quantitative analysis of ethynodiol diacetate and ethinyl estradiol/mestranol in oral contraceptive tablets by high-performance liquid chromatography. Journal of Pharmaceutical Sciences, 71(2), 264–266.
• (2026, March 12). Ultralow Detection of Estrogenic Compounds by GC–NCI-MS-MS. Spectroscopy Online.
• Social, O., & Ben Sghaier, R. (2018). A sensitive, robust method for determining natural and synthetic hormones in surface and wastewaters by continuous solid-phase extraction–gas chromatography–mass spectrometry. Environmental Monitoring and Assessment, 190(8), 481.
• Chittampally Pranathi, G Manushri, K Sunitha, N Thriveni, Neyaz and Sushma Desai. (2025). Method development and validation of mestranol tablets by RP-HPLC. International Journal of Pharmaceutical Research and Development, 7(2), 116-120.
• (n.d.). Urinary steroid profiling by ultra-high-performance liquid-chromatography tandem mass spectrometry: Method Validation and comparison to GC-MS. Endocrine Abstracts.
• (n.d.). Comparison of GC-MS with LC-MS/MS for simultaneous analysis of free estrogens and estrogen conjugates in water samples a.
• An, J., & Lee, S. (2019). Comparison of GC-MS/MS and LC-MS/MS for the analysis of hormones and pesticides in surface waters: advantages and pitfalls. Analytical Methods, 11(7), 933–941.
• (n.d.). Quantitative Analysis and evaluation of Free and Total Estrogens and their metabolites in serum using LC-MS/MS with and.
• Brunner, C. A. (1971). Collaborative study of the analysis of mestranol in combination with norethindrone or norethynodrel. Journal of the Association of Official Analytical Chemists, 54(3), 590–592.
• Beyer, W. F. (1968). Automated colorimetric analysis of ethinyl estradiol and mestranol in pharmaceutical tablets. Journal of Pharmaceutical Sciences, 57(8), 1415–1418.
• Wasielewska, A., & Zochowska, E. (2008). Validation of a Gas Chromatography-Mass Spectrometry Method for the Analysis of Sterol Oxidation Products in Serum.
• (n.d.). Comparison of LC-MS/MS and GC-MS for steroid assays (13).
• Al-Rimawi, F. (2018). High Performance Liquid Chromatography (HPLC) with Fluorescence Detection for Quantification of Steroids in Clinical, Pharmaceutical, and Environmental Samples: A Review. Current Analytical Chemistry, 14(5), 420–429.
• Liu, R. H. (n.d.). Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review.
• (2025, September 8). Comparison Between GC and HPLC for Pharmaceutical Analysis. Drawell.
• (n.d.). Development and Validation of a GC-MS/MS Method for the Simultaneous Quantification of Selected Compounds in Essential Oils.
• Social, O., & Romero-González, R. (2021). Validation and Use of an Accurate, Sensitive Method for Sample Preparation and Gas Chromatography–Mass Spectrometry Determination of Different Endocrine-Disrupting Chemicals in Dairy Products. Foods, 10(5), 1045.
• (n.d.). Derivatization Procedures for Detection of Estrogenic Chemicals by Gas Chromatography/Mass Spectrometry.
• (n.d.). Mestranol – Knowledge and References. Taylor & Francis.
• (2017, April 19). GC-MS applications in pharmaceutical analysis. European Pharmaceutical Review.
• Esfahanizadeh, M., & Ayatollahi, S. A. (2018). Development and Validation of a GC/MS Method for Simultaneous Determination of 7 Monoterpens in Two Commercial Pharmaceutical Dosage Forms. Iranian Journal of Pharmaceutical Research, 17(Suppl2), 103.
• David, F., & Sandra, P. (2018). Derivatization Methods in GC and GC/MS. IntechOpen.
• Martinez-Ayala, A., & Goldzieher, J. W. (1969). A comparative study of the estrogenic potential of two synthetic estrogens (mestranol and ethinylestradiol). Contraception, 0(3), 199–212.
• (n.d.).
• (2024, December 6). Gas Chromatography in Pharmaceutical Analysis: Ensuring Purity and Quality of Drug Products.
• (2021, January 20). a review on gas chromatography-mass spectrometry (gc-ms). WORLD JOURNAL OF PHARMACEUTICAL RESEARCH.
• Social, O., & Al-Dalaen, S. M. (2021).
• (n.d.). Development and Validation of a GC-MS/MS Method for the Simultaneous Quantification of Selected Compounds in Essential Oils.
• (n.d.).
• (2020, July 14). (PDF) Rapid and Sensitive Bioanalytical Method Development and Validation for Quantification of Metoprolol Using LC-MS/MS in Human Plasma.

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comparing in vitro toxicity of 17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol against other synthetic estrogens

Title : Comparative In Vitro Toxicity and Pharmacodynamics of Mestranol vs. Synthetic Estrogens

Introduction When evaluating the in vitro toxicity of synthetic estrogens, researchers must distinguish between direct-acting endocrine disruptors and prodrugs that require metabolic activation. 17-ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol, commonly known as Mestranol, is a classic example of the latter. As a 3-methyl ether prodrug, it is essentially inert at the estrogen receptor (ER) until it undergoes hepatic demethylation to form ethinylestradiol (EE2)[1].

This guide provides a rigorous, objective comparison of Mestranol against two highly potent synthetic estrogens: Ethinylestradiol (EE2) and Diethylstilbestrol (DES). By dissecting their mechanistic pathways, we provide drug development professionals with self-validating experimental frameworks to accurately assess endocrine toxicity and cytotoxicity.

Mechanistic Causality: Why Metabolism Dictates Assay Design

The fundamental error in many in vitro endocrine screening panels is the use of metabolically incompetent cell lines (e.g., standard MCF-7 or CHO-K1) without exogenous metabolic activation.

• Mestranol : Requires the cytochrome P450 enzyme CYP2C9 for the oxidative cleavage of its 3-methoxy group[1]. Without CYP2C9, Mestranol exhibits artificially low toxicity and receptor affinity.

• Ethinylestradiol (EE2) : The active metabolite of Mestranol. It possesses a 17α-ethynyl group that prevents rapid hepatic degradation, leading to potent, direct ERα/β hyperactivation and subsequent intracellular oxidative stress.

• Diethylstilbestrol (DES) : A non-steroidal synthetic estrogen and known perinatal carcinogen[2]. Unlike steroidal estrogens, DES induces distinct cytotoxic pathways, heavily favoring rapid cellular necrosis over programmed apoptosis at high concentrations[3].

Fig 1: CYP2C9-mediated bioactivation of Mestranol into EE2 and subsequent toxicity pathways.

Comparative Quantitative Toxicity Profiles

To objectively compare these compounds, we must evaluate both their endocrine-disrupting potency (EC50) and their acute cellular toxicity (IC50). The table below synthesizes in vitro data across different cellular models.

Compound	Classification	ERα Activation (EC50)	High-Dose Cytotoxicity (IC50)	Primary Cell Death Mechanism
Mestranol	Steroidal Prodrug	~0.018 µM (Post-metabolism)[4]	> 20 µM (HepG2)	Apoptosis (via EE2)
Ethinylestradiol (EE2)	Synthetic Steroidal Estrogen	< 0.001 µM	~12.8 mM (CHO-K1)[3]	Apoptosis[3]
Diethylstilbestrol (DES)	Non-Steroidal Estrogen	< 0.001 µM	~10.4 mM (CHO-K1)[3]	Necrosis[3]

Note: The extreme IC50 values (millimolar range) for CHO-K1 cells reflect acute, high-dose structural toxicity rather than physiological endocrine disruption, highlighting the difference between receptor-mediated effects and direct chemical cytotoxicity[3].

Self-Validating Experimental Protocols

As a Senior Application Scientist, I emphasize that an assay is only as reliable as its internal controls. To accurately compare a prodrug (Mestranol) with direct-acting agents (EE2, DES), the experimental design must be a self-validating system. This means incorporating specific enzymatic inhibitors to prove causality.

Protocol A: CYP2C9-Dependent Bioactivation & Cytotoxicity Assay Purpose: To prove that Mestranol's cytotoxicity is strictly dependent on its conversion to EE2, whereas EE2 and DES toxicity are metabolism-independent. Cell Line: HepG2 (chosen for its retention of basal hepatic CYP450 activity).

• Cell Seeding : Seed HepG2 cells at a density of 1×104 cells/well in a 96-well plate using DMEM supplemented with 10% FBS. Incubate overnight at 37°C, 5% CO₂.

• Inhibitor Pre-treatment (The Self-Validating Step) : Pre-incubate half of the wells with 5 µM Sulfaphenazole (a highly specific CYP2C9 inhibitor) for 1 hour[1]. The other half receives a DMSO vehicle control (final concentration <0.1%).

• Compound Dosing : Dose the cells with Mestranol, EE2, and DES across a logarithmic concentration gradient (0.1 µM to 50 µM).

• Incubation : Incubate for 72 hours.

• Multiplex Readout : Assess cell viability using a resazurin-based assay (e.g., CellTiter-Blue) multiplexed with a Caspase-3/7 fluorometric assay to quantify apoptosis.

Expected Outcome: Sulfaphenazole will rescue HepG2 cells from Mestranol-induced toxicity by blocking its conversion to EE2[1]. It will have zero effect on the toxicity curves of EE2 or DES, thereby proving the prodrug mechanism.

Fig 2: Self-validating in vitro workflow for assessing metabolism-dependent estrogenic cytotoxicity.

Protocol B: ERα Transactivation Reporter Assay Purpose: To quantify the direct endocrine-disrupting potential (EC50) of the compounds. Cell Line: HeLa9903 (stably transfected with an ERα-driven luciferase reporter).

• Preparation : Culture HeLa9903 cells in estrogen-free media (phenol red-free DMEM + charcoal-stripped FBS) for 48 hours prior to the assay to eliminate background ER activation.

• Antagonist Control : To ensure the luminescent signal is exclusively ER-mediated, co-treat a control group with 1 µM Fulvestrant (ICI 182,780), a pure ER downregulator.

• Dosing : Apply Mestranol, EE2, and DES (0.0001 µM to 10 µM).

• Readout : After 24 hours, lyse cells and add luciferin substrate. Measure relative light units (RLU) using a microplate luminometer.

Expected Outcome: EE2 and DES will show massive signal spikes at sub-nanomolar concentrations. Mestranol will show a severely blunted response in this CYP-deficient cell line, proving its lack of direct ER affinity[4].

Conclusion

When screening synthetic estrogens, treating all compounds with a uniform in vitro assay protocol leads to false negatives. Mestranol requires a metabolically competent environment to reveal its true toxicological profile. By integrating targeted enzymatic inhibitors (like sulfaphenazole) and multiplexed readouts, researchers can build self-validating systems that accurately differentiate between the apoptotic hepatotoxicity of steroidal estrogens (EE2) and the severe necrotic teratogenicity of non-steroidal compounds (DES).

References

• Title : Biotransformation of mestranol to ethinyl estradiol in vitro: the role of cytochrome P-450 2C9 and metabolic inhibitors Source : PubMed (nih.gov) URL :[Link]

• Title : Cytotoxic and Apoptotic Effects of 17a-Ethynylestradiol and Diethylstilbestrol on CHO-K1 Cells Source : Food Technology and Biotechnology (ftb.com.hr) URL :[Link]

• Title : Evaluation of in silico and in vitro screening methods for EDC hazard characterisation Source : Cranfield University (cranfield.ac.uk) URL :[Link]

• Title : Lessons learned from perinatal exposure to diethylstilbestrol Source : PubMed (nih.gov) URL :[Link]

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• 3. ftb.com.hr [ftb.com.hr]
• 4. Ensuring the security of your connection [dspace.lib.cranfield.ac.uk]

Safety & Regulatory Compliance

Personal protective equipment for handling 17-Ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol

As a Senior Application Scientist, I frequently consult with drug development professionals on the safe handling of potent active pharmaceutical ingredients (APIs). Handling 17-Ethynyl-3-methoxyestra-1,3,5(10)-trien-17-ol , universally known as Mestranol , requires moving far beyond standard laboratory hygiene.

Because Mestranol is a Category 1A reproductive toxin and a Category 2 suspected carcinogen, your operational framework must be designed around zero systemic exposure. This guide synthesizes physicochemical data, mechanistic toxicology, and field-proven logistical workflows to ensure your laboratory operates with uncompromising safety and scientific rigor.

Physicochemical & Hazard Profile

To design an effective safety protocol, we must first understand the physical and chemical parameters that dictate how this molecule behaves in a laboratory environment.

Property / Hazard Metric	Value / Classification	Operational & Safety Implication
Molecular Weight	310.43 g/mol	Small molecule; easily penetrates compromised skin barriers.
LogP (Lipophilicity)	~3.8	Highly lipophilic; rapid dermal absorption; persists in adipose tissue.
GHS Carcinogenicity	Category 2 (H351)	Suspected of causing cancer; necessitates zero-exposure handling.
GHS Reproductive Tox.	Category 1A (H360)	May damage fertility/unborn child; strict contraindication for pregnant personnel.
Acute Toxicity	Category 4 (H302, H312, H332)	Harmful systemic effects upon ingestion, inhalation, or transdermal contact.
Elimination Half-Life	7 to 36 hours (Active form)	Prolonged biological activity of the active metabolite requires strict containment.

Mechanistic Causality: The "Why" Behind the PPE

Standard PPE is insufficient for Mestranol because of its biological fate. Mestranol itself is a prodrug that binds poorly to estrogen receptors. However, if inhaled as an aerosolized dust or absorbed through the skin, it enters the systemic circulation and undergoes rapid O-demethylation in the liver, primarily mediated by the cytochrome P450 enzyme CYP2C9 .

This metabolic activation converts Mestranol into ethinylestradiol , a highly potent estrogen receptor (ERα and ERβ) agonist . Because the active metabolite has a prolonged half-life and profound endocrine-disrupting capabilities , our engineering controls and PPE must act as an absolute barrier against the initial particulate exposure.

Fig 1: Mestranol exposure, hepatic activation to ethinylestradiol, and estrogenic toxicity pathway.

Mandatory PPE Matrix

Based on the lipophilicity and endocrine-disrupting nature of Mestranol, the following PPE is mandatory. Every layer serves a specific mechanistic purpose.

• Respiratory Protection: NIOSH-approved N95/P100 particulate respirator, or a Powered Air-Purifying Respirator (PAPR) if handling large quantities outside a closed system.

  • Causality: Mestranol is a crystalline solid. Aerosolized dust is the primary vector for inhalation exposure.

• Hand Protection: Double-gloving is mandatory. Use Nitrile (minimum 0.11 mm thickness) or Neoprene.

  • Causality: The high LogP (~3.8) allows steroidal derivatives to permeate compromised skin barriers and single-layer gloves over extended periods.

• Eye/Face Protection: Chemical safety goggles (EN166/NIOSH approved).

  • Causality: Prevents mucous membrane absorption and protects against H319 serious eye irritation.

• Body Protection: Disposable Tyvek lab coat or chemically resistant suit with tight cuffs.

  • Causality: Prevents the accumulation of invisible, highly active dust on street clothes, mitigating secondary exposure to the researcher and their family.

Operational Workflows

To ensure trustworthiness, every protocol must be a self-validating system. Do not proceed to the next step unless the previous step's safety condition has been verified.

Workflow A: High-Containment Weighing & Solution Preparation

Powders of steroidal compounds often carry a static charge, causing them to repel from spatulas, jump, and aerosolize.

• Environmental Validation: Conduct all dry-powder handling inside a Class II Type B2 Biological Safety Cabinet (BSC) or a dedicated powder weighing hood. Self-Validation: Verify negative pressure via the magnehelic gauge before opening the sash.

• Static Mitigation: Use an anti-static ionizing gun on the weighing boat and the exterior of the Mestranol container to neutralize surface charges.

• PPE Verification: Don double nitrile gloves. The inner glove goes under the lab coat cuff; the outer glove goes over the cuff to create a seamless barrier. Inspect outer gloves for pinholes.

• Transfer & Weighing: Use a grounded, anti-static micro-spatula to transfer the crystalline powder. Cap the primary container immediately after the transfer is complete.

• In-Hood Solubilization: Dissolve the powder in your target solvent (e.g., methanol or DMSO) inside the containment hood before transporting it to the general lab bench. Liquid solutions pose a significantly lower inhalation risk than dry powders.

• Decontamination: Wipe down the balance and hood surface with a solvent capable of dissolving Mestranol (e.g., 70% ethanol or isopropanol), followed by a standard surfactant wash to remove residual organics.

Workflow B: Chemical Spill Response & Disposal

Mestranol is highly toxic to aquatic life with long-lasting effects. It must never enter the municipal water supply .

• Isolation: Evacuate personnel from the immediate vicinity. If the spill occurred outside of a containment hood, the responder must don a NIOSH-approved P100 half-mask respirator and chemical-resistant coveralls.

• Wet Containment (Critical Step): Do not dry sweep. Dry sweeping immediately aerosolizes the API. Lightly mist the spilled powder with water or 70% ethanol to bind the particulates, or cover the spill gently with damp absorbent pads.

• Collection: Use a non-sparking scoop to transfer the absorbed material into a rigid, sealable hazardous waste container.

• Secondary Cleaning: Wash the spill area with a high-pH detergent or specialized API-degrading solution, wiping inward from the edges to prevent spreading the contamination footprint.

• Disposal Routing: Label the container clearly as "Hazardous Chemical Waste: Endocrine Disruptor / Mestranol". Route the sealed container to a certified waste management facility for high-temperature chemical incineration equipped with an afterburner and scrubber.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 6291, Mestranol." PubChem,[Link]

• Kyoto Encyclopedia of Genes and Genomes. "KEGG DRUG: Mestranol - D00575." Genome.jp,[Link]

• Minnesota Department of Health. "Toxicological Summary for: Mestranol." MDH Environmental Health Division,[Link]